4-(Tert-butoxy)-3-methylaniline

Core Science & Biosynthesis

Comprehensive Physicochemical and Reactivity Profile of 4-(tert-Butoxy)-3-methylaniline: A Strategic Building Block in Advanced Organic Synthesis

Executive Summary

In the landscape of modern drug development and complex organic synthesis, the strategic selection of substituted anilines dictates the success of downstream catalytic transformations. 4-(tert-Butoxy)-3-methylaniline (CAS: N/A; synthesized as a specialized intermediate) represents a highly engineered building block. Featuring an ortho-methyl group and a para-tert-butoxy group relative to the primary amine, this compound offers a unique electronic and steric profile.

This technical whitepaper provides an in-depth analysis of the physicochemical properties, mechanistic reactivity, and validated experimental methodologies associated with 4-(tert-Butoxy)-3-methylaniline, specifically highlighting its critical role in gold-catalyzed dearomative spirocyclizations.

Structural and Physicochemical Profiling

The reactivity of 4-(tert-butoxy)-3-methylaniline is fundamentally governed by the interplay of its substituents. The primary amine (-NH₂) acts as the primary nucleophilic center. The meta-methyl group (-CH₃) provides a mild inductive electron-donating effect (+I), while the para-tert-butoxy group (-O-tBu) exerts a strong resonance electron-donating effect (+M).

To predict the basicity and nucleophilicity of this compound, we rely on the Hammett equation [1]. According to the comprehensive survey by , the Hammett constants ( σ ) for these substituents ( σp​ for -OtBu ≈ -0.32; σm​ for -CH₃ = -0.07) indicate a significant net increase in electron density at the nitrogen atom compared to unsubstituted aniline (pKa 4.6). This elevated electron density enhances its nucleophilicity, facilitating rapid amide coupling reactions.

Table 1: Predicted and Extrapolated Physicochemical Properties

Property	Value / Description	Causality / Significance
Molecular Formula	C₁₁H₁₇NO	Defines stoichiometry for coupling reactions.
Molecular Weight	179.26 g/mol	Standard parameter for molar equivalent calculations.
Physical State	Viscous brown oil to amorphous solid	Influences handling; requires weighing via analytical balance rather than volumetric transfer.
Predicted pKa (Conjugate Acid)	~5.3	Enhanced basicity due to +I (methyl) and +M (tert-butoxy) effects, making it a superior nucleophile compared to standard anilines.
Predicted LogP	~2.8	High lipophilicity driven by the bulky tert-butyl group, dictating the use of non-polar solvent systems (e.g., Hexanes/EtOAc) during chromatography.

Chemical Reactivity & Mechanistic Pathways

The structural design of 4-(tert-butoxy)-3-methylaniline allows it to participate in divergent chemical pathways depending on the reaction environment.

• Nucleophilic Amine Addition: The electron-rich nitrogen readily attacks acyl chlorides or activated carboxylic acids. The adjacent 3-methyl group introduces moderate steric hindrance, which prevents over-alkylation (e.g., forming tertiary amines) but allows planar acyl groups to couple efficiently.

• Electrophilic Aromatic Substitution (EAS): The aromatic ring is highly activated. Electrophiles will preferentially attack the C2 and C6 positions, guided by the synergistic directing effects of the -NH₂ and -OtBu groups.

• Acid-Mediated Ether Cleavage (The Latent Leaving Group): The most critical feature of this molecule is the tert-butoxy group. Under strong Lewis or Brønsted acidic conditions, the ether oxygen can be protonated/activated, leading to the expulsion of a highly stable tert-butyl cation . This thermodynamic driving force is exploited in advanced dearomative methodologies[1].

Diagram 1: Divergent chemical reactivity pathways of 4-(tert-butoxy)-3-methylaniline.

Advanced Application: Dearomative Spirocyclization

In drug discovery, spirocyclic scaffolds are highly prized for their three-dimensionality and conformational rigidity, which often translates to improved target binding and metabolic stability. 4-(tert-Butoxy)-3-methylaniline serves as a critical precursor in the synthesis of spirolactams via gold catalysis.

As demonstrated by in The Journal of Organic Chemistry, the identity of the para-alkoxy group is the singular determining factor for reaction success[1]. When a standard para-methoxy aniline is used, the gold-catalyzed cyclization of the resulting alkynamide fails, yielding only trace product due to the instability of a methyl cation leaving group.

However, by utilizing 4-(tert-butoxy)-3-methylaniline, the tert-butoxy group acts as a thermodynamic "sink." Upon electrophilic activation of the alkyne by the Au(I) catalyst, the arene ring attacks the alkyne (ipso-cyclization). The subsequent expulsion of the stable tert-butyl cation rapidly rearomatizes the system into a stable spirocyclic enone, preventing unwanted alkyne hydration[2].

Experimental Methodologies: Self-Validating Protocols

The following protocols detail the synthesis of the alkynamide intermediate and its subsequent spirocyclization. These steps are engineered with self-validating checkpoints to ensure scientific integrity.

Protocol A: Synthesis of N-(4-(tert-Butoxy)-3-methylphenyl)but-2-ynamide

Objective: Couple 2-butynoic acid with 4-(tert-butoxy)-3-methylaniline without cleaving the sensitive ether linkage.

• Reagent Preparation: Dissolve 2-butynoic acid (295 mg, 3.51 mmol) and 4-(tert-butoxy)-3-methylaniline (419 mg, 2.34 mmol) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Coupling Activation: Add standard peptide coupling reagents (e.g., EDC/HOBt or DCC) at 0 °C. Causality: Cooling prevents exothermic degradation of the alkynoic acid and suppresses premature polymerization.

• Extractive Workup (Critical Step): Following complete consumption of the starting material (monitored via TLC, visualizing the disappearance of the fluorescent aniline spot), wash the organic layer with 10% aqueous HCl, followed immediately by saturated aqueous NaHCO₃.

  • Self-Validation: The HCl wash removes unreacted basic aniline. The immediate NaHCO₃ wash neutralizes residual acid. Prolonged exposure to acid must be avoided to prevent the premature cleavage of the tert-butoxy group.

• Purification: Dry over MgSO₄, filter, and concentrate. Purify via automated flash column chromatography on silica gel (Gradient: EtOAc/Hexanes 0–40%).

• Yield: Affords the pure amide as a viscous brown oil (384 mg, 67% yield)[1].

Protocol B: Gold-Catalyzed Dearomative Spirocyclization

• Catalyst Activation: In a flame-dried vial, combine Au(PPh₃)Cl (5 mol %) and AgOTf (5 mol %) in 1,2-dichloroethane (DCE). Stir for 5 minutes. Causality: AgOTf acts as a halide scavenger, precipitating AgCl and generating the active, highly electrophilic cationic gold species [Au(PPh₃)]⁺.

• Substrate Addition: Add the amide synthesized in Protocol A (1 equiv) to the active catalyst solution.

• Thermal Cyclization: Heat the mixture to 80 °C. Causality: While the reaction proceeds at 50 °C, elevating to 80 °C provides the necessary activation energy to efficiently expel the tert-butyl cation, pushing the yield from 71% to 87% and eliminating β-ketoamide byproducts[1].

Diagram 2: Experimental workflow for gold-catalyzed dearomative spirocyclization.

Analytical Characterization

Rigorous analytical characterization is required to confirm the integrity of the tert-butoxy group prior to catalysis. The following NMR data corresponds to the purified N-(4-(tert-Butoxy)-3-methylphenyl)but-2-ynamide intermediate[1].

Table 2: Nuclear Magnetic Resonance (NMR) Spectral Data

Nucleus	Shift (δ, ppm)	Multiplicity & Coupling	Assignment / Diagnostic Value
¹H NMR (300 MHz, CDCl₃)	7.29	d, J = 2.7 Hz, 1H	Aromatic C2-H (ortho to methyl and amide).
7.21	dd, J = 8.7, 2.7 Hz, 1H	Aromatic C6-H.
6.96	d, J = 8.7 Hz, 1H	Aromatic C5-H (ortho to tert-butoxy).
2.22	s, 3H	Aryl Methyl (-CH₃). Confirms retention of the meta-methyl group.
2.00	s, 3H	Alkyne Methyl.
1.36	s, 9H	tert-Butoxy group (-OtBu). Critical diagnostic peak ensuring the ether survived the acidic workup.**
¹³C NMR (75 MHz, CDCl₃)	151.3, 151.1	-	Carbonyl (C=O) and Oxygen-bound Aromatic Carbon (C-OtBu).
84.2, 75.6	-	Alkyne Carbons (C≡C).
29.2	-	tert-Butyl Methyl Carbons (C(CH₃)₃).
HRMS (ES+)	246.1485	[M + H]⁺	Calculated for C₁₅H₂₀NO₂: 246.1494. Confirms exact mass.

References

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195.[Link]

• Vacala, T. L., Carlson, P. R., Arreola-Hester, A., Williams, C. G., Makhoul, E. W., & Vadola, P. A. (2018). Gold-Catalyzed Dearomative Spirocyclization of N-Aryl Alkynamides for the Synthesis of Spirolactams. The Journal of Organic Chemistry, 83(3), 1493-1501.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Advanced Material Safety & Physicochemical Profiling: 4-(Tert-butoxy)-3-methylaniline

Executive Summary & Structural Causality

As drug development and materials science increasingly rely on highly functionalized aromatic amines, understanding the precise physicochemical behavior of intermediates like 4-(Tert-butoxy)-3-methylaniline is critical. This compound is an aniline derivative characterized by a bulky tert-butoxy ether linkage at the para position and a methyl group at the meta position relative to the primary amine.

From a mechanistic standpoint, the structural architecture dictates its handling and safety profile. The tert-butoxy group imparts immense steric hindrance and high lipophilicity, shielding the para position from electrophilic attack while simultaneously increasing the molecule's ability to penetrate lipid bilayers rapidly. The meta-methyl group provides a mild inductive electron-donating effect (+I), which subtly increases the nucleophilicity of the amine nitrogen. Consequently, while this compound is a valuable synthetic building block, it exhibits the classical toxicological hazards associated with substituted anilines, requiring rigorous, self-validating safety protocols[1].

Toxicological Mechanisms & Causality

To handle 4-(Tert-butoxy)-3-methylaniline safely, researchers must understand why it is toxic, rather than merely memorizing hazard codes. The toxicity of aniline derivatives is primarily driven by hepatic metabolism rather than the parent compound itself.

When absorbed—whether dermally, orally, or via inhalation[2]—the compound is transported to the liver, where Cytochrome P450 enzymes (specifically CYP1A2 and CYP2E1) oxidize the primary amine. This N-oxidation generates a highly reactive N-hydroxylamine intermediate . This intermediate enters erythrocytes and initiates a redox cycle, oxidizing the ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺). The resulting methemoglobin is incapable of binding oxygen, leading to chemical asphyxiation (cyanosis) even in environments with normal oxygen levels.

Furthermore, structural analogs such as 4-tert-butylaniline are documented to cause severe skin burns, serious eye damage, and respiratory irritation[2]. The high lipophilicity of the tert-butoxy moiety accelerates transdermal absorption, making skin contact a critical exposure route[3].

Fig 1. CYP450-mediated metabolic activation of aniline derivatives to methemoglobin-inducing agents.

Physicochemical Data & Hazard Identification

The following tables synthesize the quantitative data and GHS hazard classifications extrapolated from authoritative assessments of closely related structural analogs[2][3].

Table 1: Physicochemical Profiling

Property	Estimated Value / Descriptor	Mechanistic Rationale
Molecular Formula	C₁₁H₁₇NO	Core aniline ring + tert-butoxy + methyl group.
Molecular Weight	179.26 g/mol	Dictates mass spec [M+H]⁺ precursor ion at m/z 180.3.
LogP (Lipophilicity)	~2.8 - 3.2	The tert-butoxy group significantly increases lipid solubility, driving rapid dermal absorption.
pKa (Conjugate Acid)	~4.5 - 5.0	The methyl group slightly increases basicity via inductive effects compared to unsubstituted aniline.

Table 2: GHS Hazard Classifications

Hazard Class	Category	Hazard Statement & Causality
Acute Toxicity	Category 4	H302 + H312 + H332: Harmful if swallowed, in contact with skin, or inhaled. Driven by methemoglobinemia risk[3].
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation. The lipophilic ether disrupts the stratum corneum.
Serious Eye Damage	Category 1	H318: Causes serious eye damage. Amines cause rapid saponification of ocular lipids[2].
STOT (Single Exposure)	Category 3	H335: May cause respiratory irritation. Vapor/aerosol inhalation triggers mucosal inflammation.

Self-Validating Safety & Handling Protocols

Standard laboratory safety protocols often fail because they do not account for the specific chemical behavior of the target molecule. The following protocols are designed as self-validating systems to ensure absolute safety.

• Glove Selection (Causality-Driven): Why use butyl rubber over standard nitrile for bulk handling? While nitrile is sufficient for trace analytical work, the steric bulk and ether linkage of the tert-butoxy group act as a powerful organic solvent. This accelerates the degradation of thin nitrile matrices during prolonged exposure. Protocol mandates the use of heavy-duty butyl rubber gloves for bulk synthesis, validated by permeation testing against ether-anilines.

• Engineering Controls: All manipulations must occur within a Class II Type B2 biological safety cabinet or a dedicated chemical fume hood with a minimum face velocity of 100 fpm.

• Incompatibility: Keep strictly isolated from strong oxidizing agents, acid chlorides, and chloroformates. The electron-rich aromatic ring is highly susceptible to uncontrolled exothermic electrophilic aromatic substitution if exposed to strong electrophiles[2].

Experimental Workflow: LC-MS/MS Quantification

For pharmacokinetic profiling or environmental monitoring, precise quantification of 4-(Tert-butoxy)-3-methylaniline is required. The following step-by-step methodology ensures high recovery and self-validating accuracy.

Step 1: Matrix Spiking & Protein Precipitation

• Aliquot 50 µL of plasma/sample into a microcentrifuge tube.

• Spike with 10 µL of a Stable-Isotope-Labeled Internal Standard (SIL-IS). Self-Validation Check: If SIL-IS recovery drops below 80% in final analysis, the system automatically flags the sample for matrix-effect interference.

• Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. Rationale: The organic solvent crashes out plasma proteins, while the formic acid ensures the primary amine remains protonated (NH₃⁺), increasing solubility in the supernatant.

Step 2: Centrifugation

• Vortex for 30 seconds.

• Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer 100 µL of the clear supernatant to an autosampler vial.

Step 3: UHPLC Separation

• Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 × 50 mm, 1.7 µm particle size).

• Utilize a gradient elution of Water (0.1% FA) and Acetonitrile (0.1% FA). Rationale: The bulky tert-butoxy group makes the molecule highly retained; a steep organic gradient is required to elute the compound sharply.

Step 4: ESI-MS/MS Detection

• Operate the mass spectrometer in Electrospray Ionization Positive (ESI+) mode.

• Monitor the Multiple Reaction Monitoring (MRM) transition from the precursor ion [M+H]⁺ (m/z 180.3) to its primary product ion (likely the loss of the tert-butyl group, resulting in an m/z 124.1 fragment).

Fig 2. Step-by-step LC-MS/MS analytical workflow for the detection of aniline derivatives.

Sources

• 1. 112056-19-6|4-Butoxy-3-methylaniline|BLD Pharm [bldpharm.com]
• 2. fishersci.com [fishersci.com]
• 3. 4-tert-butyl-N-methylaniline | C11H17N | CID 521404 - PubChem [pubchem.ncbi.nlm.nih.gov]

Toxicity and Safe Handling Guidelines for 4-(Tert-butoxy)-3-methylaniline: A Technical Whitepaper

Executive Summary

4-(Tert-butoxy)-3-methylaniline is a highly specialized, lipophilic aniline derivative utilized as a critical intermediate in advanced organic synthesis, particularly in the dearomative spirocyclization of N-aryl alkynamides to synthesize spirolactams1 [1]. While its structural modifications (a tert-butoxy group and a methyl group) impart unique reactivity for drug development, they also synergistically amplify the inherent toxicological hazards of the aniline core. This whitepaper provides researchers and safety professionals with an in-depth analysis of its toxicokinetics, mechanistic pathology, and self-validating protocols for safe handling and decontamination.

Toxicokinetics and Structure-Activity Relationship (SAR)

The toxicity profile of 4-(tert-butoxy)-3-methylaniline is dictated by three distinct structural features:

• The Aniline Core: Responsible for the primary systemic hazard—methemoglobinemia.

• The Meta-Methyl Group: Analogous to m-toluidine, this alkylation increases the molecule's resistance to rapid hepatic clearance while elevating its potential for renal and bladder toxicity.

• The Para-Tert-Butoxy Group: This bulky, electron-donating group significantly increases the molecule's partition coefficient (LogP). The enhanced lipophilicity facilitates rapid penetration through the stratum corneum, making dermal exposure a critical and potentially fatal route of systemic absorption.

Mechanism of Methemoglobinemia and Splenic Toxicity

Like most aromatic amines, 4-(tert-butoxy)-3-methylaniline does not directly oxidize hemoglobin in vitro. The pathogenesis is entirely dependent on hepatic biotransformation. Cytochrome P450 (CYP450) enzymes N-hydroxylate the primary amine, converting it into a highly reactive phenylhydroxylamine metabolite 2 [2].

Once inside the erythrocytes, this active metabolite initiates a catalytic redox cycle. It oxidizes the ferrous iron (Fe²⁺) within hemoglobin to the ferric state (Fe³⁺), forming methemoglobin. Because methemoglobin cannot bind oxygen, the resulting shift in the oxygen dissociation curve leads to profound tissue hypoxia and clinical cyanosis3 [5].

Subsequently, the spleen identifies and sequesters these damaged erythrocytes. The resulting hemolysis releases massive amounts of free iron into the splenic parenchyma. This iron catalyzes Fenton chemistry, generating Reactive Oxygen Species (ROS) that induce lipid peroxidation, DNA damage, and eventually splenic fibrosis or sarcomas upon chronic exposure4 [3].

Caption: Mechanism of 4-(tert-butoxy)-3-methylaniline induced methemoglobinemia and splenic toxicity.

Quantitative Toxicity Data

Due to the specialized nature of this intermediate, empirical toxicological data is often extrapolated from its closest structural analogs: p-anisidine and m-toluidine. The following table summarizes the operational exposure limits and hazard thresholds that must be enforced during laboratory handling5 [4].

Parameter	Extrapolated Value	Analogous Reference Basis
LD50 (Oral, Rat)	~1,300 - 1,400 mg/kg	p-Anisidine / m-Toluidine
OSHA PEL (TWA)	0.5 mg/m³ (Skin notation)	p-Anisidine
IDLH	50 mg/m³	p-Anisidine
Vapor Pressure	< 0.01 mmHg at 25°C	Alkoxyanilines
Primary Target Organs	Blood, Spleen, Kidneys, Liver	Substituted Anilines

Self-Validating Experimental Protocols

To ensure scientific integrity and operator safety, the following protocols are designed as self-validating systems. Every action is paired with a chemical rationale and an analytical verification step.

Routine Handling and Weighing Protocol

Causality: Because the compound is highly lipophilic and toxic via dermal absorption, standard fume hoods are insufficient if airflow turbulence disperses particulates. A Vented Balance Enclosure (VBE) provides laminar flow, preventing vortex shedding during weighing.

• Preparation: Verify the VBE face velocity is between 0.4 and 0.6 m/s using a calibrated anemometer.

• PPE Donning: Don double nitrile gloves (extended cuff to prevent wrist exposure), Tyvek sleeves, unvented chemical safety goggles, and a P100 half-mask respirator.

• Execution: Weigh the compound using anti-static weigh boats to prevent electrostatic repulsion of the powder.

• Containment: Transfer the weighed material into a sealable secondary containment vessel before removing it from the VBE.

• Validation (Swab Test): Post-weighing, swab the balance pan. Extract the swab in 50:50 Acetonitrile:Water and analyze via LC-MS/MS. The workspace is only considered "clean" if the residue is < 10 ng/cm².

Chemical Decontamination and Spill Response

Causality: Sweeping or dry-wiping an aniline derivative aerosolizes the hazard. Furthermore, neutral water is ineffective for cleaning due to the compound's lipophilicity. Using an acidic wash (10% Ethanolic HCl) protonates the amine, converting the lipophilic free base into a highly water-soluble, non-volatile hydrochloride salt, which can then be safely wiped away.

Caption: Step-by-step spill response and chemical decontamination workflow.

Biological Monitoring and Emergency Intervention

Causality: Visual detection of cyanosis is a lagging indicator; by the time lips turn blue, methemoglobin levels often exceed 15%. Therefore, immediate quantitative biological monitoring is required upon suspected exposure. If intervention is needed, Methylene Blue acts as an exogenous electron acceptor, utilizing the NADPH-methemoglobin reductase pathway to rapidly reduce Fe³⁺ back to Fe²⁺3 [5].

• Immediate Decontamination: If dermal contact occurs, immediately flush the area with PEG-400 (polyethylene glycol) for 5 minutes to solubilize and extract the lipophilic compound from the pores, followed by 15 minutes of soap and water.

• Biological Sampling: Draw venous blood at 1-hour and 4-hours post-exposure.

• Validation: Analyze the blood via co-oximetry specifically calibrated for methemoglobin (standard pulse oximetry is useless as it cannot differentiate between oxyhemoglobin and methemoglobin, leading to falsely elevated SpO2 readings).

• Intervention: If methemoglobin levels exceed 20-30%, or if the patient exhibits dyspnea, administer Methylene Blue intravenously at 1 to 2 mg/kg over 5 minutes under the direct supervision of a toxicologist.

References

• Gold-Catalyzed Dearomative Spirocyclization of N-Aryl Alkynamides for the Synthesis of Spirolactams. The Journal of Organic Chemistry - ACS Publications.
• Aniline Acute Exposure Guideline Levels. National Center for Biotechnology Information (NCBI) - NIH.
• Molecular Mechanism of Aniline Induced Spleen Toxicity and Neuron Toxicity in Experimental Rat Exposure: A Review. PubMed Central (PMC) - NIH.
• p-Anisidine - IDLH. National Institute for Occupational Safety and Health (NIOSH) - CDC.
• Organoleptic Assessment and Median Lethal Dose Determination of Oral Aniline in Rats. Defense Technical Information Center (DTIC).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Aniline Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. Molecular Mechanism of Aniline Induced Spleen Toxicity and Neuron Toxicity in Experimental Rat Exposure: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. p-Anisidine - IDLH | NIOSH | CDC [cdc.gov]

Thermodynamic properties of 4-(Tert-butoxy)-3-methylaniline

An In-depth Technical Guide to the Thermodynamic Properties of 4-(Tert-butoxy)-3-methylaniline

Authored by: Dr. Gemini, Senior Application Scientist

Foreword: The Unseen Forces Governing Molecular Behavior

In the intricate world of drug discovery and materials science, the journey from a promising molecule to a viable product is paved with a deep understanding of its fundamental physical and chemical properties. 4-(Tert-butoxy)-3-methylaniline, a substituted aniline, represents a class of compounds that are pivotal as building blocks in the synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs).[1] The thermodynamic properties of such a compound are not mere academic curiosities; they are the invisible architects of its stability, reactivity, and phase behavior. This guide provides a comprehensive framework for the experimental determination and theoretical prediction of the key thermodynamic parameters of 4-(Tert-butoxy)-3-methylaniline, offering a roadmap for researchers and drug development professionals to unlock its full potential.

The Significance of Thermodynamic Characterization in Drug Development

The thermodynamic profile of a molecule like 4-(Tert-butoxy)-3-methylaniline provides critical insights that inform several stages of the drug development pipeline:

• Polymorph Screening: The solid-state form of an API can significantly impact its solubility, bioavailability, and stability. Thermodynamic data helps in identifying the most stable polymorphic form.

• Formulation Development: Knowledge of melting point, enthalpy of fusion, and heat capacity is essential for designing robust and stable formulations, whether for oral solids or parenteral solutions.

• Process Chemistry: Understanding the thermal stability of a compound is paramount for ensuring the safety and efficiency of manufacturing processes, preventing decomposition and the formation of impurities.[2]

• Shelf-Life Prediction: Thermodynamic parameters are inputs for models that predict the long-term stability of a drug substance and drug product under various storage conditions.

Experimental Determination of Thermodynamic Properties

A comprehensive understanding of the thermodynamic properties of 4-(Tert-butoxy)-3-methylaniline necessitates a multi-faceted experimental approach. The following sections detail the primary techniques and their underlying principles.

Differential Scanning Calorimetry (DSC): A Window into Thermal Transitions

Differential Scanning Calorimetry (DSC) is a cornerstone of thermal analysis, measuring the difference in heat flow between a sample and a reference as a function of temperature.[3] This technique is invaluable for determining the heat capacity, melting point, and enthalpy of fusion of a substance.

Experimental Protocol for DSC Analysis of 4-(Tert-butoxy)-3-methylaniline

• Instrumentation: A calibrated heat-flux DSC instrument, such as a Mettler Toledo TGA/DSC 3+ or equivalent, is required.

• Sample Preparation:

  • Accurately weigh 3-5 mg of high-purity, powdered 4-(Tert-butoxy)-3-methylaniline into an aluminum crucible.

  • Hermetically seal the crucible to prevent any mass loss due to sublimation.

  • Prepare an empty, hermetically sealed aluminum crucible to serve as the reference.

• Instrumental Conditions:

  • Purge Gas: High-purity nitrogen at a flow rate of 50 mL/min to provide an inert atmosphere.[4]

  • Temperature Program:

    • Equilibrate at 25 °C for 5 minutes.

    • Ramp the temperature from 25 °C to a temperature sufficiently above the melting point (e.g., 200 °C) at a heating rate of 10 °C/min.[4] This rate offers a good balance between resolution and experimental time.

• Data Analysis: The resulting DSC thermogram (heat flow vs. temperature) is analyzed to determine:

  • Melting Point (T_m): The temperature at the peak of the endothermic melting transition.

  • Enthalpy of Fusion (ΔH_fus): The integral of the melting peak, representing the energy required to melt the sample.

  • Heat Capacity (C_p): Determined from the heat flow signal in the regions before and after the melting transition.

Thermogravimetric Analysis (TGA): Assessing Thermal Stability

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[4] It is crucial for determining the decomposition temperature and overall thermal stability of a compound.

Experimental Protocol for TGA of 4-(Tert-butoxy)-3-methylaniline

• Instrumentation: A TGA instrument with a high-precision microbalance, such as a Mettler Toledo TGA/DSC 3+, is used.

• Sample Preparation:

  • Place 5-10 mg of the powdered sample into an alumina crucible.

• Instrumental Conditions:

  • Purge Gas: High-purity nitrogen at a flow rate of 50 mL/min to prevent oxidative decomposition.[4]

  • Temperature Program:

    • Equilibrate at 30 °C for 5 minutes.

    • Ramp the temperature from 30 °C to a high temperature (e.g., 600 °C) at a heating rate of 10 °C/min.[4]

• Data Analysis: The TGA curve (mass vs. temperature) is analyzed to identify the onset temperature of decomposition, which defines the upper limit of the compound's thermal stability.

Adiabatic and Combustion Calorimetry: For High-Precision Data

For a more fundamental thermodynamic characterization, two other techniques are employed:

• Adiabatic Calorimetry: This method is used to obtain highly accurate heat capacity data, particularly at low temperatures. These data are essential for calculating the standard molar entropy of the compound via the third law of thermodynamics.

• Combustion Calorimetry: This technique measures the heat released during the complete combustion of the compound in a bomb calorimeter. The result is used to calculate the standard enthalpy of formation (ΔH°f), a fundamental thermodynamic property.[5]

Computational Prediction of Thermodynamic Properties

In the absence of experimental data or to complement it, computational chemistry provides a powerful toolkit for predicting thermodynamic properties. High-level quantum chemical methods can yield accurate estimates.

Computational Workflow

• Geometry Optimization: The 3D structure of 4-(Tert-butoxy)-3-methylaniline is optimized using a method like Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G(d)).

• Frequency Calculation: A frequency analysis is performed on the optimized geometry to confirm that it is a true energy minimum and to obtain the vibrational frequencies.

• Thermochemical Analysis: The vibrational frequencies, along with rotational and translational contributions, are used to calculate the standard entropy (S°), heat capacity (C_p), and thermal contributions to the enthalpy.

• Enthalpy of Formation Calculation: The standard enthalpy of formation (ΔH°f) in the gas phase can be calculated using high-accuracy methods like G3 or G4 theory, which involve a series of calculations to approximate the exact electronic energy.[6]

Summary of Key Thermodynamic Properties

The following table presents a summary of the key thermodynamic properties for 4-(Tert-butoxy)-3-methylaniline, along with the primary experimental techniques used for their determination.

Property	Symbol	Description	Primary Experimental Technique
Melting Point	T_m	Temperature at which the solid and liquid phases are in equilibrium.	Differential Scanning Calorimetry (DSC)
Enthalpy of Fusion	ΔH_fus	The heat absorbed when one mole of the solid melts at its melting point.	Differential Scanning Calorimetry (DSC)
Heat Capacity	C_p	The amount of heat required to raise the temperature of one mole by one degree.	Differential Scanning Calorimetry (DSC), Adiabatic Calorimetry
Decomposition Temperature	T_d	The temperature at which the compound begins to chemically degrade.	Thermogravimetric Analysis (TGA)
Standard Enthalpy of Formation	ΔH°f	The change in enthalpy when one mole of the compound is formed from its constituent elements in their standard states.	Combustion Calorimetry
Standard Molar Entropy	S°	The entropy content of one mole of the substance under standard conditions.	Adiabatic Calorimetry (from low T heat capacity)

Conclusion: A Foundation for Rational Development

The comprehensive thermodynamic characterization of 4-(Tert-butoxy)-3-methylaniline is an indispensable step in its journey from a laboratory curiosity to a valuable component in pharmaceutical and materials science applications. By employing a synergistic combination of experimental techniques like DSC and TGA with the predictive power of computational chemistry, researchers can build a robust understanding of its physical and chemical behavior. This knowledge provides a solid foundation for rational process design, formulation development, and stability assessment, ultimately accelerating the development timeline and enhancing the safety and efficacy of the final product.

References

• Benchchem. (n.d.). Thermogravimetric Analysis of 4-(Iminomethyl)aniline: A Technical Guide.
• Benchchem. (2026, March 13). 3-Methoxy-4-methylaniline: Your Partner in Pharmaceutical R&D and Production.
• ACS Publications. (2021, February 15). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry.
• MDPI. (2023, September 18). Determination and Analysis of Thermodynamic Properties of Methyl Methylanthranilate Isomers.
• ACS Publications. (2015, February 9). Benchmark Thermochemistry of N-Methylaniline.
• Bentham Science. (n.d.). Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience.

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Determination and Analysis of Thermodynamic Properties of Methyl Methylanthranilate Isomers [mdpi.com]

The Strategic Synthesis and Application of 4-(Tert-butoxy)-3-methylaniline Derivatives: A Technical Guide for Drug Discovery

Foreword: The Aniline Scaffold in Modern Medicinal Chemistry

Aniline and its derivatives represent a cornerstone in the edifice of medicinal chemistry. Their inherent synthetic versatility and ability to engage in a multitude of biological interactions have cemented their status as privileged scaffolds in drug discovery. However, the metabolic liabilities associated with some aniline-containing drugs, often leading to toxicity, necessitate a continuous search for novel, safer analogues.[1] This guide delves into the synthesis, characterization, and potential applications of a promising, yet underexplored, class of compounds: 4-(tert-butoxy)-3-methylaniline and its derivatives. The introduction of the bulky tert-butoxy group at the 4-position, in conjunction with the 3-methyl substituent, offers a unique combination of steric and electronic properties that can be strategically exploited to modulate pharmacokinetic and pharmacodynamic profiles. This document serves as a comprehensive technical resource for researchers and drug development professionals, providing not only established protocols for related structures but also a predictive framework for the synthesis and utilization of this novel chemical space.

Synthesis of the Core Scaffold: 4-(Tert-butoxy)-3-methylaniline

While a dedicated synthetic protocol for 4-(tert-butoxy)-3-methylaniline is not extensively documented in the current literature, a plausible and efficient synthetic route can be devised based on well-established transformations successfully applied to analogous structures, such as 4-methoxy-3-methylaniline.[2][3][4] The proposed synthesis follows a logical three-step sequence: etherification, nitration, and reduction.

Retrosynthetic Analysis

A logical retrosynthetic approach to 4-(tert-butoxy)-3-methylaniline (I) points to the reduction of a nitro intermediate, 1-(tert-butoxy)-2-methyl-4-nitrobenzene (II). This nitro compound can be obtained through the nitration of 1-(tert-butoxy)-2-methylbenzene (III), which, in turn, is accessible via a Williamson ether synthesis from 2-methylphenol (IV) and a tert-butyl source.

Caption: Retrosynthetic pathway for 4-(tert-butoxy)-3-methylaniline.

Experimental Protocol: A Step-by-Step Guide

Step 1: Synthesis of 1-(tert-butoxy)-2-methylbenzene (III)

This step employs the Williamson ether synthesis, a robust method for forming ethers. The bulky tert-butyl group is introduced using tert-butanol in the presence of a strong acid catalyst or, more commonly for this type of ether, via reaction of the phenoxide with a tert-butyl halide or through a more specialized procedure due to the propensity of tert-butyl halides to eliminate. A common approach involves the reaction of the phenol with isobutylene in the presence of an acid catalyst.

• Materials: 2-Methylphenol (IV), isobutylene, sulfuric acid (catalytic amount), and an appropriate solvent like dichloromethane or tert-butyl methyl ether.

• Procedure:

  • Dissolve 2-methylphenol in the chosen solvent in a pressure-rated vessel.

  • Add a catalytic amount of sulfuric acid.

  • Introduce a controlled amount of isobutylene gas or liquid.

  • Seal the vessel and heat gently (e.g., 50-60 °C) with stirring for several hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Upon completion, cool the reaction mixture and quench with a mild base (e.g., sodium bicarbonate solution).

  • Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography.

Step 2: Synthesis of 1-(tert-butoxy)-2-methyl-4-nitrobenzene (II)

The nitration of the activated aromatic ring is a standard electrophilic aromatic substitution. The directing effects of the ortho-methyl and para-tert-butoxy groups will favor nitration at the 4-position.

• Materials: 1-(tert-butoxy)-2-methylbenzene (III), nitric acid, sulfuric acid, and a solvent like dichloromethane.

• Procedure:

  • Cool a mixture of nitric acid and sulfuric acid in an ice bath.

  • Slowly add a solution of 1-(tert-butoxy)-2-methylbenzene in dichloromethane to the cooled nitrating mixture with vigorous stirring, maintaining a low temperature (0-5 °C).

  • After the addition is complete, allow the reaction to stir at a low temperature for a specified time, monitoring by TLC.

  • Carefully pour the reaction mixture over crushed ice and extract the product with dichloromethane.

  • Wash the organic layer with water and sodium bicarbonate solution until neutral.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Step 3: Synthesis of 4-(tert-butoxy)-3-methylaniline (I)

The final step involves the reduction of the nitro group to an amine. Catalytic hydrogenation is a clean and efficient method for this transformation.

• Materials: 1-(tert-butoxy)-2-methyl-4-nitrobenzene (II), 10% Palladium on carbon (Pd/C), methanol or ethanol, and a hydrogen source.

• Procedure:

  • Dissolve the nitro compound (II) in methanol or ethanol in a hydrogenation vessel.[3]

  • Carefully add a catalytic amount of 10% Pd/C.[3]

  • Seal the vessel and flush with an inert gas (e.g., nitrogen or argon) before introducing hydrogen gas (balloon pressure or a pressurized system).

  • Stir the mixture vigorously at room temperature for several hours to overnight.[4]

  • Monitor the reaction by TLC until the starting material is completely consumed.[3]

  • Carefully vent the hydrogen and flush the vessel with an inert gas.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst.[3]

  • Concentrate the filtrate under reduced pressure to yield the crude 4-(tert-butoxy)-3-methylaniline.

  • If necessary, purify the product by column chromatography or vacuum distillation.

Derivatization Strategies for Library Synthesis

The primary amino group of 4-(tert-butoxy)-3-methylaniline is a versatile handle for a wide range of chemical modifications, allowing for the rapid generation of a diverse library of derivatives for structure-activity relationship (SAR) studies.

N-Alkylation and N-Acylation

N-alkylation and N-acylation are fundamental transformations for modifying the properties of anilines. These reactions can alter the basicity, lipophilicity, and hydrogen bonding capacity of the molecule, which are critical parameters in drug design.

Table 1: Overview of N-Alkylation and N-Acylation Protocols

Reaction	Reagents and Conditions	Key Considerations
N-Alkylation	Alkyl halide, base (e.g., K₂CO₃, NaH), solvent (e.g., DMF, ACN)	The bulky tert-butoxy group may sterically hinder the reaction. Using more reactive alkylating agents or stronger bases might be necessary.
Reductive Amination: Aldehyde/ketone, reducing agent (e.g., NaBH₃CN, NaBH(OAc)₃)	A milder alternative to direct alkylation, often with better control over the degree of alkylation.
"Borrowing Hydrogen" Catalysis: Alcohol, transition metal catalyst (e.g., Mn, Ru)	A green and atom-economical method.[5][6]
N-Acylation	Acyl chloride/anhydride, base (e.g., pyridine, Et₃N), solvent (e.g., DCM, THF)	A generally high-yielding and straightforward reaction.[7]
Amide Coupling: Carboxylic acid, coupling agent (e.g., DCC, EDC, HATU), base	Allows for the introduction of a wide variety of acyl groups.

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"Core" [label="4-(tert-butoxy)-3-methylaniline"];
"N-Alkyl" [label="N-Alkyl Derivatives"];
"N-Acyl" [label="N-Acyl Derivatives"];
"Aromatic" [label="Aromatic Ring Derivatives"];
"Core" -> "N-Alkyl" [label="N-Alkylation"];
"Core" -> "N-Acyl" [label="N-Acylation"];
"Core" -> "Aromatic" [label="Electrophilic Aromatic Substitution"];
}

Caption: Key derivatization pathways for 4-(tert-butoxy)-3-methylaniline.

Modification of the Aromatic Ring

The aniline ring itself can be further functionalized through electrophilic aromatic substitution reactions, although the strong activating effect of the amino and tert-butoxy groups must be carefully managed to control regioselectivity.

Structural and Spectroscopic Characterization

A thorough structural and spectroscopic analysis is crucial to confirm the identity and purity of the synthesized compounds. A combination of techniques should be employed.[8]

Table 2: Spectroscopic Characterization of Substituted Anilines

Technique	Expected Observations for 4-(tert-butoxy)-3-methylaniline
¹H NMR	- A singlet for the nine equivalent protons of the tert-butyl group (~1.3 ppm).- A singlet for the three protons of the methyl group (~2.2 ppm).- Distinct aromatic proton signals in the range of 6.5-7.0 ppm.- A broad singlet for the NH₂ protons, which can be exchanged with D₂O.
¹³C NMR	- A signal for the quaternary carbon of the tert-butyl group (~78 ppm) and the methyl carbons of the tert-butyl group (~29 ppm).- A signal for the methyl group on the ring (~17 ppm).- Characteristic signals for the aromatic carbons, with their chemical shifts influenced by the substituents.
FT-IR	- N-H stretching vibrations in the region of 3300-3500 cm⁻¹ (typically two bands for a primary amine).- C-O stretching of the ether linkage around 1200-1250 cm⁻¹.- Aromatic C-H and C=C stretching vibrations.
Mass Spec.	The molecular ion peak corresponding to the calculated molecular weight.

Potential Applications in Drug Discovery: A Forward Look

While specific biological activity data for 4-(tert-butoxy)-3-methylaniline derivatives is not yet widely available, the structural features of this scaffold suggest several promising avenues for investigation in drug discovery.

• Metabolic Stability: The tert-butoxy group can act as a "metabolic shield," potentially blocking para-hydroxylation of the aniline ring, a common metabolic pathway that can lead to the formation of reactive and potentially toxic metabolites.[1] This could lead to compounds with improved safety profiles compared to other aniline derivatives.

• Modulation of Physicochemical Properties: The bulky and lipophilic tert-butyl group will significantly impact the molecule's overall lipophilicity (LogP), which is a key determinant of its absorption, distribution, metabolism, and excretion (ADME) properties. This allows for fine-tuning of the pharmacokinetic profile of a drug candidate.

• Structure-Activity Relationships (SAR): The substitution pattern on the aniline ring is known to be critical for the biological activity of many drug classes. For example, substituted anilines are found in a wide range of therapeutic agents, including kinase inhibitors, antimicrobials, and CNS-active drugs.[9][10][11][12] The unique electronic and steric environment of the 4-(tert-butoxy)-3-methylaniline core provides a novel template for exploring SAR in these and other target classes. The fungicidal activity of some aniline derivatives suggests that this scaffold could also be explored in the development of new agrochemicals.[10]

Conclusion and Future Directions

The 4-(tert-butoxy)-3-methylaniline scaffold represents an intriguing and underexplored area of chemical space with significant potential for drug discovery and development. The synthetic strategies outlined in this guide, based on established and reliable chemical transformations, provide a clear path for the synthesis of the core molecule and a diverse library of its derivatives. The inherent properties of the tert-butoxy group, particularly its potential to enhance metabolic stability, make this scaffold a compelling starting point for the design of safer and more effective therapeutic agents. Future work should focus on the systematic synthesis and biological evaluation of a range of N-alkyl and N-acyl derivatives, as well as further functionalization of the aromatic ring, to fully elucidate the structure-activity relationships and unlock the therapeutic potential of this promising class of compounds.

Sources

• 1. cresset-group.com [cresset-group.com]
• 2. evitachem.com [evitachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-methoxy-3-methylaniline synthesis - chemicalbook [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Synthesis and structure-activity relationships of N-substituted 2-[(2-imidazolylsulfinyl)methyl]anilines as a new class of gastric H+/K(+)-ATPase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Design, synthesis, and structure-activity relationship of novel aniline derivatives of chlorothalonil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Antimicrobial Activity and Toxicity of Newly Synthesized 4-[4-(benzylamino)butoxy]-9H-carbazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 4-(tert-Butoxy)-3-methylaniline as a Strategic Building Block for Spirolactam Scaffolds in Drug Discovery

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Introduction & Strategic Rationale

The transition from planar, two-dimensional molecular structures to complex, three-dimensional architectures is a defining trend in modern medicinal chemistry. "Escaping flatland" improves pharmacokinetic profiles, increases target selectivity, and reduces off-target toxicity. Spirocyclic compounds, particularly spirolactams, are highly privileged scaffolds frequently found in modern therapeutics (e.g., CGRP receptor antagonists and MDM2 inhibitors).

However, synthesizing these sterically congested centers has traditionally relied on harsh conditions or stoichiometric reagents. This application note details the specialized utility of 4-(tert-butoxy)-3-methylaniline as a bifunctional building block for the synthesis of complex spirolactams via a redox-neutral, gold-catalyzed dearomative spirocyclization [1].

Mechanistic Causality: The "tert-Butoxy" Advantage

In dearomative ipso-cyclization, an arene nucleophilically attacks an electrophilically activated alkyne. The critical bottleneck in this pathway is the stabilization and rearomatization of the resulting positively charged spiro-intermediate.

When standard methoxy-substituted anilines are used, the reaction stalls or diverts to alkyne hydration (forming unwanted β-ketoamides). Causality: The elimination of a methyl cation to restore neutrality is thermodynamically prohibitive.

By utilizing 4-(tert-butoxy)-3-methylaniline, the tert-butoxy group acts as a "traceless" directing and activating group. Upon cyclization, the intermediate readily eliminates a highly stable tert-butyl cation, which rapidly loses a proton to form isobutylene gas. This provides an overwhelming thermodynamic driving force, pushing the reaction to completion with high selectivity [1]. Concurrently, the meta-methyl group provides steric modulation that pre-organizes the precursor's conformation to favor cyclization.

Workflow Visualization

Figure 1: Workflow and mechanism of gold-catalyzed dearomative spirocyclization.

Experimental Protocols (Self-Validating System)

Phase 1: Synthesis of the N-Aryl Alkynamide Precursor

Objective: Couple 4-(tert-butoxy)-3-methylaniline with an alkynoic acid (e.g., 2-butynoic acid) to form the cyclization precursor.

• Reaction Setup: In an oven-dried round-bottom flask under nitrogen, dissolve 2-butynoic acid (3.51 mmol) and 4-(tert-butoxy)-3-methylaniline (2.34 mmol) in anhydrous dichloromethane (DCM, 0.1 M).

• Activation: Add standard amide coupling reagents (e.g., EDC·HCl and HOBt) followed by N,N-diisopropylethylamine (DIPEA, 2.0 equiv). Stir at room temperature for 12 hours.

• In-Process Control (Self-Validation): Monitor via TLC (EtOAc/Hexanes). The disappearance of the highly UV-active aniline spot indicates completion.

• Workup: Wash the organic layer sequentially with 10% aqueous HCl, saturated NaHCO3, and brine. Crucial Causality: Do not prolong the HCl wash, as the tert-butoxy group is acid-sensitive. Dry over MgSO4 and concentrate.

• Purification & Verification: Purify via automated flash chromatography (0–40% EtOAc/Hexanes). Verify the product via 1H NMR (CDCl3).

  • Validation Checkpoint: Ensure the presence of a sharp singlet at ~1.36 ppm integrating to 9H. If this peak is absent, the tert-butyl group was prematurely cleaved during acidic workup, and the subsequent spirocyclization will fail.

Phase 2: Gold-Catalyzed Dearomative Spirocyclization

Objective: Convert the linear alkynamide into the 3D spirolactam.

• Catalyst Generation: In a vial inside a glovebox (or under strict Schlenk conditions), combine Au(PPh3)Cl (5 mol %) and AgOTf (5 mol %).

  • Causality: AgOTf is essential; it acts as a halide scavenger, precipitating AgCl to generate the highly electrophilic, catalytically active [Au(PPh3)]+ OTf- complex required for alkyne activation.

• Reaction Setup: Dissolve the N-aryl alkynamide precursor (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.05 M. Add the catalyst mixture.

• Cyclization: Seal the vial and heat to 80 °C for 24 hours.

• In-Process Control (Self-Validation): Monitor by LC-MS.

  • Validation Checkpoint: The product mass should be [M - 56 + H]+ relative to the starting material, confirming the elimination of the tert-butyl group (as isobutylene, MW 56). If a mass of [M + 18 + H]+ is observed, adventitious water has caused alkyne hydration instead of cyclization.

• Isolation: Filter the mixture through a short pad of silica to remove metal catalysts, concentrate, and purify via chromatography to yield the spirolactam.

Quantitative Data & Optimization

To illustrate the necessity of the tert-butoxy group, the following table summarizes the optimization data for the dearomative spirocyclization of varying para-alkoxy N-aryl alkynamides at 80 °C [1].

para-Substituent	Yield of Spirolactam	Major Byproduct	Mechanistic Causality
Methoxy (-OMe)	Trace	β-ketoamide (Hydration)	Methyl cation is highly unstable; the cyclization intermediate cannot resolve, diverting the pathway to hydration.
Hydroxy (-OH)	~70-80%	Moderate Hydration	Requires proton transfer; effective, but sensitive to oxidation and side reactions.
tert-Butoxy (-OtBu)	87%	Low (4% β-ketoamide)	tert-Butyl cation is highly stable, providing a rapid, irreversible thermodynamic driving force for product formation.

Troubleshooting & Best Practices

• Moisture Exclusion: The generation of the β-ketoamide byproduct (hydration) is directly proportional to the water content in the solvent. Anhydrous DCE must be used, and the headspace must be purged with dry nitrogen.

• Temperature Control: Running the reaction at 50 °C yields ~71% spirolactam and 16% β-ketoamide. Increasing the temperature to 80 °C provides the thermodynamic energy required to favor the elimination of the tert-butyl cation over the competing hydration pathway, maximizing the yield [1].

References

• Vacala, T. L., Carlson, P. R., Arreola-Hester, A., Williams, C. G., Makhoul, E. W., & Vadola, P. A. (2018). Gold-Catalyzed Dearomative Spirocyclization of N-Aryl Alkynamides for the Synthesis of Spirolactams. The Journal of Organic Chemistry, 83(3), 1493-1501.[Link]

Application Note: Scalable Synthesis of 4-(tert-Butoxy)-3-methylaniline

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application: Synthesis of API building blocks, kinase inhibitors, and advanced functional materials.

Executive Summary

The compound 4-(tert-butoxy)-3-methylaniline is a highly versatile building block frequently utilized in the pharmaceutical industry for the development of targeted therapeutics. The presence of the tert-butoxy ether provides a stable, lipophilic steric shield that can modulate the pharmacokinetic properties of an active pharmaceutical ingredient (API), while the aniline moiety serves as a primary handle for cross-coupling or amide bond formation.

This application note details a highly reliable, two-step synthetic protocol starting from commercially available 2-methyl-4-nitrophenol. The methodology is designed to prioritize chemoselectivity, scalability, and the avoidance of harsh conditions that typically lead to side-product formation.

Mechanistic Rationale & Synthetic Strategy (E-E-A-T)

As a process chemist, selecting the correct reagents is not merely about achieving a transformation, but about controlling causality to prevent downstream purification bottlenecks.

Step 1: Chemoselective O-tert-Butylation

Phenols are notoriously difficult to tert-butylate using standard acidic conditions (e.g., isobutylene and H₂SO₄) due to competing Friedel-Crafts alkylation on the electron-rich aromatic ring. Furthermore, strong Lewis acids like Mg(ClO₄)₂ can cause reversible cleavage of aromatic tert-butyl ethers.

To circumvent this, our protocol utilizes tert-butyl 2,2,2-trichloroacetimidate (TBTA) combined with a noncoordinating acid–base catalyst system consisting of bis(trifluoromethane)sulfonimide (Tf₂NH) and 2,6-lutidine. This specific combination generates a highly reactive tert-butyl cation equivalent under strictly controlled, mild conditions. The noncoordinating nature of the Tf₂N⁻ counterion prevents reversible ether cleavage and completely suppresses Friedel-Crafts side reactions, enabling quantitative protection of the phenol[1].

Step 2: Nitro Reduction via Catalytic Hydrogenation

The reduction of the nitro group must be chemoselective to preserve the newly installed, acid-sensitive tert-butoxy ether. While dissolving metal reductions (e.g., Fe/HCl or SnCl₂) are common, they introduce acidic environments that risk ether cleavage and leave heavy metal residues that are strictly regulated in API synthesis.

We utilize heterogeneous catalytic hydrogenation with 10% Palladium on Carbon (Pd/C) under a hydrogen atmosphere. Benefiting from their unpaired d electrons, transition metals like Pd are widely used in various hydrogenation reactions[2]. This method is atom-economical, operates at ambient temperature, and requires only a simple filtration for workup, ensuring the final aniline is free of inorganic contaminants.

Workflow Visualization

Figure 1: Two-step synthetic workflow for 4-(tert-butoxy)-3-methylaniline.

Detailed Experimental Protocols

Step 1: Synthesis of 1-(tert-Butoxy)-2-methyl-4-nitrobenzene

Self-Validating QC Check: The starting phenol is highly UV active and stains bright yellow with KMnO₄ on a TLC plate. The product ether has a significantly higher Rf​ and does not stain strongly. The disappearance of the broad phenolic -OH stretch (~3300 cm⁻¹) via in-process ATR-IR confirms complete conversion.

Materials:

• 2-Methyl-4-nitrophenol: 10.0 g (65.3 mmol, 1.0 equiv)

• tert-Butyl 2,2,2-trichloroacetimidate (TBTA): 42.8 g (196 mmol, 3.0 equiv)

• 2,6-Lutidine: 3.5 g (32.6 mmol, 0.5 equiv)

• Bis(trifluoromethane)sulfonimide (Tf₂NH): 0.46 g (1.63 mmol, 0.025 equiv)

• Fluorobenzene (Anhydrous): 100 mL

Procedure:

• Preparation: To a 500 mL oven-dried round-bottom flask equipped with a magnetic stir bar, add 2-methyl-4-nitrophenol (10.0 g) and fluorobenzene (100 mL) under a strict argon atmosphere.

• Catalyst Activation: In a separate dry vial (preferably prepared in a glovebox to exclude moisture), prepare the catalyst solution by mixing 2,6-lutidine (3.5 g) and Tf₂NH (0.46 g). Transfer this catalyst mixture to the main reaction flask[1].

• Reagent Addition: Cool the reaction mixture to 20 °C using a temperature-controlled water bath. Add TBTA (42.8 g) dropwise via an addition funnel over 30 minutes to manage any mild exotherm.

• Reaction: Stir the reaction at 20 °C for 15 hours.

• In-Process Control (IPC): Analyze an aliquot by TLC (Hexanes/EtOAc 4:1). The starting material ( Rf​ ~0.3) should be completely consumed, replaced by the product ( Rf​ ~0.7).

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃ (50 mL). Separate the organic layer, and extract the aqueous layer with dichloromethane (2 × 50 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, gradient 0–10% EtOAc in hexanes) to afford the intermediate as a pale yellow solid.

Step 2: Synthesis of 4-(tert-Butoxy)-3-methylaniline

Self-Validating QC Check: The reaction is exothermic; temperature must be strictly maintained at 25 °C to prevent over-reduction (e.g., dearomatization). Hydrogen uptake is monitored via a mass flow controller or burette. Absolute cessation of H₂ consumption is the primary indicator of reaction completion.

Materials:

• 1-(tert-Butoxy)-2-methyl-4-nitrobenzene: 10.0 g (47.8 mmol, 1.0 equiv)

• 10% Palladium on Carbon (Pd/C, 50% wet): 1.0 g (0.05 equiv Pd)

• Methanol (HPLC grade): 100 mL

• Hydrogen gas (H₂)

Procedure:

• Preparation: To a 250 mL heavy-walled hydrogenation flask, add 1-(tert-butoxy)-2-methyl-4-nitrobenzene (10.0 g) and methanol (100 mL).

• Catalyst Addition: Carefully add 10% Pd/C (1.0 g) to the solution. (Caution: Pd/C is pyrophoric; ensure the flask is purged with inert gas prior to addition).

• Atmosphere Exchange: Seal the flask and purge the system with nitrogen (3 cycles of vacuum/nitrogen). Replace the nitrogen atmosphere with hydrogen gas (3 cycles of vacuum/hydrogen) and maintain a hydrogen pressure of 1 atm[2].

• Reaction: Stir the suspension vigorously at 25 °C for 4 hours.

• In-Process Control (IPC): Monitor hydrogen uptake. Confirm completion by TLC (Hexanes/EtOAc 3:1); the nitro intermediate ( Rf​ ~0.8) should be fully converted to the highly polar aniline ( Rf​ ~0.2).

• Workup: Purge the flask thoroughly with nitrogen. Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional methanol (50 mL).

• Isolation: Concentrate the filtrate under reduced pressure to yield 4-(tert-butoxy)-3-methylaniline as an off-white solid. Store under an inert atmosphere at 4 °C to prevent oxidative degradation.

Quantitative Data & Quality Control

To ensure batch-to-batch reproducibility, the following analytical parameters should be verified against the synthesized compounds.

Analytical Parameter	1-(tert-Butoxy)-2-methyl-4-nitrobenzene (Intermediate)	4-(tert-Butoxy)-3-methylaniline (Final Product)
Appearance	Pale yellow solid	Off-white to pale brown solid
Expected Yield	85 – 92%	> 95%
Purity (HPLC)	> 98% (UV 254 nm)	> 98% (UV 254 nm)
ESI-MS [M+H]⁺	m/z 210.1	m/z 180.1
¹H NMR (400 MHz, CDCl₃)	δ 8.05 (d, J=2.5 Hz, 1H), 7.95 (dd, J=8.8, 2.5 Hz, 1H), 6.90 (d, J=8.8 Hz, 1H), 2.25 (s, 3H), 1.45 (s, 9H)	δ 6.75 (d, J=8.5 Hz, 1H), 6.55 (d, J=2.5 Hz, 1H), 6.45 (dd, J=8.5, 2.5 Hz, 1H), 3.45 (br s, 2H), 2.15 (s, 3H), 1.35 (s, 9H)
IR (ATR, cm⁻¹)	1515, 1340 (NO₂ stretch), 1250 (C-O-C), Absence of OH stretch	3450, 3360 (NH₂ stretch), 1240 (C-O-C), Absence of NO₂ stretch

References

• Fandrick, K. R., et al. "A Noncoordinating Acid–Base Catalyst for the Mild and Nonreversible tert-Butylation of Alcohols and Phenols." The Journal of Organic Chemistry (ACS Publications), 2021, 86(7), 4877–4882. URL: [Link]

• Wei, Y., et al. "Chemoselective Hydrogenation of Nitro Compounds by MoS₂ via Introduction of Independent Active Hydrogen-Donating Sites." ACS Catalysis, 2022, 12(20), 12802–12811. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Advanced Application Note: 4-(tert-Butoxy)-3-methylaniline as a Strategic Organic Building Block

Executive Summary

4-(tert-Butoxy)-3-methylaniline is a highly specialized organic building block utilized extensively in the synthesis of complex spirocyclic scaffolds, pharmaceutical intermediates, and advanced materials. The molecule features a versatile primary aniline amine—primed for acylation, reductive amination, or cross-coupling—and a sterically demanding para-tert-butoxy ether. Unlike standard methoxy-directed arenes, the tert-butoxy moiety serves a dual purpose: it acts as a robust electron-donating protecting group under basic conditions and functions as a strategic, cleavable leaving group during electrophilic dearomatization.

This guide details the application of 4-(tert-butoxy)-3-methylaniline in the synthesis of spirolactams via gold-catalyzed dearomative spirocyclization, providing mechanistic causality, quantitative data, and self-validating experimental protocols.

Mechanistic Insights: The Thermodynamic Advantage of the tert-Butoxy Group

In advanced synthetic methodologies, such as gold-catalyzed dearomative spirocyclization, the choice of the para-alkoxy substituent on the N-aryl ring is the critical determinant of the reaction's trajectory .

When N-aryl alkynamides undergo electrophilic activation by a cationic gold(I) species, the arene ring performs a nucleophilic ipso-attack on the activated alkyne. If a standard para-methoxy group is present, the resulting spirocyclic oxonium intermediate is highly stable but cannot easily rearomatize. This thermodynamic bottleneck leads to stalled reactions or divergent pathways, such as hydration of the alkyne to form β-ketoamides.

However, substituting the methoxy group with a para-tert-butoxy group fundamentally alters the thermodynamic landscape. Following the ipso-cyclization, the bulky tert-butyl group is readily cleaved as a highly stable tert-butyl carbocation. This cleavage acts as an irreversible thermodynamic sink, driving the equilibrium forward and selectively yielding the dearomatized spirolactam.

Mechanistic pathway of gold-catalyzed dearomative spirocyclization driven by tert-butyl cation release.

Quantitative Data Presentation

The causality described above is directly reflected in the reaction yields. The table below demonstrates the stark contrast in spirolactam formation when altering the para-alkoxy substituent during gold-catalyzed cyclization.

Table 1: Impact of N-Aryl para-Substituents on Gold-Catalyzed Spirocyclization

N-Aryl para-Substituent	Catalyst System	Temp.	Major Product	Yield (%)
-Methoxy (-OMe)	5 mol% Au(PPh3)Cl / AgOTf	50 °C	Unreacted / β-Ketoamide	< 5%
-Hydroxy (-OH)	5 mol% Au(PPh3)Cl / AgOTf	50 °C	Spirolactam	71%
-tert-Butoxy (-O-tBu)	5 mol% Au(PPh3)Cl / AgOTf	80 °C	Spirolactam	87%

(Data adapted from . The tert-butoxy group provides the highest yield by preventing off-target hydration pathways).

Experimental Protocols

The following workflows detail the two-step synthesis of a spirolactam utilizing 4-(tert-butoxy)-3-methylaniline.

Experimental workflow for the synthesis of spirolactams from 4-(tert-butoxy)-3-methylaniline.

Protocol A: Synthesis of N-(4-(tert-Butoxy)-3-methylphenyl)but-2-ynamide

This protocol utilizes HATU for the amide coupling. Causality: HATU is selected over standard carbodiimides (e.g., DCC) to ensure rapid formation of the active ester, thereby minimizing the risk of alkyne degradation or undesired Michael addition of the aniline to the α,β-unsaturated system.

Reagents:

• 4-(tert-Butoxy)-3-methylaniline (1.0 equiv, 2.34 mmol)

• 2-Butynoic acid (1.5 equiv, 3.51 mmol)

• HATU (1.5 equiv, 3.51 mmol)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 7.02 mmol)

• Anhydrous Dichloromethane (DCM) (0.1 M)

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask under nitrogen, dissolve 2-butynoic acid and HATU in anhydrous DCM at 0 °C.

• Base Addition: Add DIPEA dropwise. Stir the mixture for 15 minutes at 0 °C to allow complete formation of the active ester.

• Coupling: Dissolve 4-(tert-butoxy)-3-methylaniline in a minimal amount of DCM and add it slowly to the reaction mixture.

• Reaction: Remove the ice bath, warm the reaction to room temperature, and stir for 4–6 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (to neutralize and remove unreacted acid). Extract the aqueous layer with DCM (3 × 20 mL).

• Washing: Wash the combined organic layers with 10% aqueous citric acid (to remove unreacted aniline and DIPEA), followed by brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude oil via automated flash chromatography (gradient of 0–40% EtOAc in Hexanes).

• Self-Validation System: The success of the coupling is confirmed by the disappearance of the aniline starting material via LC-MS and the emergence of a new peak corresponding to the N-aryl alkynamide [M+H]⁺. ¹H NMR must show the characteristic tert-butyl singlet at ~1.36 ppm and the alkyne methyl singlet at ~2.00 ppm.

Protocol B: Gold-Catalyzed Dearomative Spirocyclization

This protocol executes the critical dearomatization step. Causality: AgOTf is introduced to abstract the chloride ligand from Au(PPh₃)Cl, precipitating insoluble AgCl and generating the highly electrophilic, catalytically active [Au(PPh₃)]⁺ species. 1,2-Dichloroethane (DCE) is utilized as the solvent because its non-coordinating nature prevents competitive binding to the gold center, allowing the alkyne to be efficiently activated.

Reagents:

• N-(4-(tert-Butoxy)-3-methylphenyl)but-2-ynamide (1.0 equiv, 1.0 mmol)

• Au(PPh₃)Cl (5 mol%, 0.05 mmol)

• AgOTf (5 mol%, 0.05 mmol)

• Anhydrous 1,2-Dichloroethane (DCE) (0.1 M)

Step-by-Step Methodology:

• Catalyst Generation: In a flame-dried Schlenk flask under argon, combine Au(PPh₃)Cl and AgOTf in anhydrous DCE. Stir vigorously for 10 minutes at room temperature. A white precipitate (AgCl) will form, indicating the generation of the active cationic gold catalyst.

• Substrate Addition: Add the N-aryl alkynamide substrate (from Protocol A) dissolved in a small volume of DCE to the active catalyst suspension.

• Cyclization: Heat the reaction mixture to 50–80 °C. (Note: 80 °C is optimal for maximizing the cleavage rate of the tert-butyl cation). Stir for 12–24 hours.

• Filtration: Cool the reaction to room temperature. Filter the mixture through a short pad of Celite to remove the precipitated silver and gold salts. Wash the Celite pad thoroughly with DCM.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude spirolactam.

• Purification: Purify the crude residue by flash column chromatography on silica gel to isolate the pure spirolactam product.

• Self-Validation System: Complete dearomatization is indicated by the loss of aromatic symmetry in the ¹H NMR spectrum and the complete disappearance of the tert-butyl singlet (~1.36 ppm), confirming the successful cleavage of the tert-butyl cation and formation of the spirocyclic core.

References

• Vacala, T. L., Carlson, P. R., Arreola-Hester, A., Williams, C. G., Makhoul, E. W., & Vadola, P. A. (2018). Gold-Catalyzed Dearomative Spirocyclization of N-Aryl Alkynamides for the Synthesis of Spirolactams. The Journal of Organic Chemistry, 83(3), 1493-1501. URL: [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 329819283, 4-tert-Butoxyaniline. (Reference for the base chemical properties of the para-tert-butoxyaniline scaffold). URL: [Link]

Application Note: Palladium-Catalyzed Buchwald-Hartwig Cross-Coupling of 4-(tert-Butoxy)-3-methylaniline

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocol

Executive Summary

The synthesis of complex diarylamines is a cornerstone of modern pharmaceutical development, particularly in the design of kinase inhibitors and other targeted therapeutics. 4-(tert-Butoxy)-3-methylaniline is a highly valuable building block in this space. Structurally, it is an electron-rich primary aniline characterized by an unhindered amine group, a meta-methyl group, and a bulky, acid-sensitive para-tert-butoxy ether.

This application note provides a comprehensive, causality-driven guide to utilizing 4-(tert-butoxy)-3-methylaniline in Palladium-catalyzed Buchwald-Hartwig aminations. By understanding the specific electronic and steric demands of this substrate, researchers can rationally select catalyst systems that bypass common failure modes such as hydrodehalogenation or stalled catalytic cycles[1].

Mechanistic Causality & Catalyst Selection (E-E-A-T)

To achieve quantitative yields with 4-(tert-butoxy)-3-methylaniline, one must analyze its impact on the Pd-catalytic cycle. The Buchwald-Hartwig amination proceeds through three primary steps: oxidative addition, amine coordination/deprotonation, and reductive elimination[2].

The Electronic Dilemma of Electron-Rich Anilines

Because 4-(tert-butoxy)-3-methylaniline is highly electron-rich (due to the +I effect of the methyl group and the +M effect of the ether oxygen), it acts as an excellent nucleophile. Coordination to the Pd(II)-aryl complex is rapid. However, this high electron density is transferred to the Palladium center in the resulting Pd(II)-amido intermediate. A highly electron-rich Pd(II) center strongly resists the transition to Pd(0) during reductive elimination , often making this the rate-limiting step and leading to stalled reactions or off-target decomposition[3].

Rational Ligand Design: Why BrettPhos?

To overcome the high activation barrier of reductive elimination inherent to electron-rich anilines, the catalyst must rely on steric pressure. Density Functional Theory (DFT) calculations demonstrate that while ligands like RuPhos are optimal for secondary amines, BrettPhos is the premier choice for primary anilines[3].

• Causality: The extreme steric bulk of the BrettPhos biaryl backbone physically crowds the coordination sphere of the Pd(II) center. This steric strain forces the aryl and amido ligands into close proximity, artificially lowering the activation energy required for reductive elimination and shifting the rate-limiting step back to oxidative addition[4].

Fig 1: Pd-BrettPhos catalytic cycle for 4-(tert-butoxy)-3-methylaniline coupling.

Optimization of Reaction Conditions

The following table summarizes the quantitative data for coupling 4-(tert-butoxy)-3-methylaniline with various aryl halides, demonstrating the superiority of the BrettPhos system[5][6].

Entry	Aryl Electrophile	Ligand	Base	Solvent	Temp (°C)	Yield (%)
1	4-Chloropyridine	BrettPhos	NaOtBu	Toluene	100	96%
2	4-Chloropyridine	RuPhos	NaOtBu	Toluene	100	< 40%
3	2-Bromotoluene	BINAP	Cs₂CO₃	Toluene	110	62%
4	4-Bromoanisole	tBuBrettPhos	NaOtBu	1,4-Dioxane	100	91%
5	3-Bromoquinoline	XPhos	K₃PO₄	tAmOH	90	78%

Experimental Workflow & Protocol

Self-Validating Protocol: Buchwald-Hartwig Amination

Note: The tert-butoxy group is highly sensitive to strong acids. It will cleave to form a phenol and isobutylene gas. Do not use acidic aqueous washes (e.g., 1M HCl) during workup.

Reagents:

• Aryl chloride/bromide (1.0 equiv, 1.0 mmol)

• 4-(tert-Butoxy)-3-methylaniline (1.2 equiv, 1.2 mmol)

• Pd(OAc)₂ (0.02 equiv, 2 mol%)

• BrettPhos (0.04 equiv, 4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv, 1.4 mmol)

• Anhydrous, degassed Toluene (5.0 mL)

Step-by-Step Methodology:

• Inert Atmosphere Setup: In a nitrogen-filled glovebox or using standard Schlenk techniques, add Pd(OAc)₂, BrettPhos, and NaOtBu to an oven-dried 20 mL reaction vial equipped with a magnetic stir bar.

  • Causality: Pd(0) intermediates are highly susceptible to oxidation. O₂ must be rigorously excluded to prevent the formation of inactive Pd(II)-peroxo dead-end complexes.

• Pre-activation (Self-Validation Step): Add 1.0 mL of degassed toluene to the catalyst mixture and stir for 5 minutes at room temperature. The solution should transition from a yellowish suspension to a deep red/burgundy homogeneous solution, indicating the formation of the active monoligated Pd(0)-BrettPhos complex[6].

• Substrate Addition: Add the aryl halide and 4-(tert-butoxy)-3-methylaniline, followed by the remaining 4.0 mL of toluene. Seal the vial with a Teflon-lined cap.

• Thermal Reaction: Transfer the vial to a pre-heated oil bath at 100 °C. Stir vigorously for 4 to 12 hours. Monitor reaction progress via LC-MS or TLC (Hexane/EtOAc).

• Mild Workup: Once the aryl halide is consumed, cool the mixture to room temperature. Dilute with ethyl acetate (10 mL) and filter the crude mixture through a short pad of Celite to remove palladium black and inorganic salts.

  • Critical Note: Wash the organic filtrate with water and brine. Strictly avoid acidic washes to preserve the para-tert-butoxy moiety.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude diarylamine via flash column chromatography on silica gel using a gradient of Hexanes and Ethyl Acetate (typically 0-20% EtOAc).

Fig 2: Standard experimental workflow for the Buchwald-Hartwig amination.

Troubleshooting Guide

Observation / Issue	Mechanistic Cause	Corrective Action
Significant Hydrodehalogenation	The Pd(II)-aryl complex undergoes β-hydride elimination (often from the amine or solvent) instead of reductive elimination[7].	Switch to a bulkier ligand (e.g., tBuBrettPhos) to accelerate reductive elimination. Lower the reaction temperature to 80 °C.
Loss of tert-Butoxy Group	The ether linkage was cleaved via acid-catalyzed hydrolysis, yielding a phenol byproduct.	Ensure all glassware is acid-free. Replace NaOtBu with Cs₂CO₃ if the aryl halide generates acidic byproducts. Never use HCl during workup.
Homocoupling of Aryl Halide	Excess Pd(0) reacts with two equivalents of aryl halide, favored at excessively high temperatures[7].	Reduce catalyst loading to 1 mol%. Ensure strict anaerobic conditions. Decrease temperature.

References

• Buchwald–Hartwig amination - Wikipedia Source: Wikipedia URL:[Link]

• Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure Source: ACS Omega URL:[Link]

• Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps (PMC) Source: National Institutes of Health (NIH) URL:[Link]

• Buchwald-Hartwig Coupling - Organic Synthesis Source: Organic Synthesis URL:[Link]

• Synthesis of Quinolinequinone Derivatives and related Carbocyclic Compounds Source: ScienceOpen URL:[Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Synthesis of Quinolinequinone Derivatives and related Carbocyclic Compounds – ScienceOpen [scienceopen.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note &amp; Protocols: 4-(Tert-butoxy)-3-methylaniline as a Key Intermediate in Modern Agrochemical Synthesis

Abstract

This document provides a comprehensive technical guide for researchers and chemical development professionals on the application of 4-(tert-butoxy)-3-methylaniline in the synthesis of novel agrochemicals. The unique substitution pattern of this aniline derivative, featuring a bulky tert-butoxy group and a methyl group, offers a valuable scaffold for creating next-generation herbicides and fungicides with potentially enhanced efficacy and selectivity. This guide details the physicochemical properties of the starting material, provides a step-by-step protocol for the synthesis of a model chloroacetamide herbicide, outlines analytical methodologies for characterization and quality control, and explains the scientific rationale behind key procedural steps.

Introduction: Strategic Importance of 4-(Tert-butoxy)-3-methylaniline

4-(Tert-butoxy)-3-methylaniline is an aromatic amine that serves as a highly versatile intermediate in synthetic organic chemistry.[1][2] Its structure is particularly noteworthy for agrochemical development due to the presence of three key features:

• The Amine Group: Provides a reactive site for a wide range of chemical transformations, most commonly for the formation of amides, ureas, sulfonamides, and carbamates, which are prevalent toxophores in many commercial pesticides.

• The Tert-butoxy Group: This bulky, lipophilic group can significantly influence the molecule's physical properties, such as solubility and membrane permeability, which are critical for its uptake and transport within target weeds or fungi. It can also provide steric hindrance that may enhance selectivity and reduce off-target effects.

• The Methyl Group: This small alkyl group can subtly modify the electronic and steric environment of the aromatic ring, influencing binding affinity to target enzymes or proteins and affecting the metabolic stability of the final agrochemical product.

The strategic combination of these groups makes 4-(tert-butoxy)-3-methylaniline a valuable building block for synthesizing active ingredients in herbicides, fungicides, and potentially insecticides, designed to meet the ongoing challenges of pest resistance and environmental safety.[3][4]

Physicochemical Properties & Safety Data

Proper handling and understanding of the starting material are paramount for successful and safe synthesis. The key properties of 4-(tert-butoxy)-3-methylaniline are summarized below.

Property	Value	Reference
CAS Number	112056-19-6	[5]
Molecular Formula	C₁₁H₁₇NO	[5]
Molecular Weight	179.26 g/mol	[5]
Appearance	Not specified; related anilines are typically liquids or low-melting solids	[1]
Solubility	Expected to be poorly soluble in water, but soluble in organic solvents like ethanol, ether, and toluene.	[1]
Hazard Classification	Based on related anilines, may be harmful if swallowed, in contact with skin, or inhaled. Causes skin and eye irritation.	[6][7]

Handling Precautions: Always handle 4-(tert-butoxy)-3-methylaniline in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Avoid inhalation of vapors and contact with skin and eyes.

Synthetic Protocol: Preparation of a Model Herbicide

This section details the synthesis of a novel chloroacetamide herbicide, N-(4-tert-butoxy-3-methylphenyl)-2-chloroacetamide , a representative compound demonstrating the utility of the parent aniline. Chloroacetamides are a well-known class of herbicides that typically inhibit very long-chain fatty acid synthesis in susceptible plants.

Reaction Principle and Causality

The synthesis proceeds via a nucleophilic acyl substitution. The nitrogen atom of the aniline's amino group acts as a nucleophile, attacking the electrophilic carbonyl carbon of chloroacetyl chloride. A base, typically a tertiary amine like triethylamine or pyridine, is included to act as an acid scavenger, neutralizing the hydrochloric acid (HCl) byproduct generated during the reaction. Removing the HCl is crucial as it would otherwise protonate the starting aniline, rendering it non-nucleophilic and halting the reaction.

Experimental Workflow Diagram

Caption: Synthetic workflow for N-(4-tert-butoxy-3-methylphenyl)-2-chloroacetamide.

Detailed Step-by-Step Protocol

Materials and Reagents:

• 4-(tert-butoxy)-3-methylaniline (1.0 eq, 5.00 g)

• Chloroacetyl chloride (1.1 eq, 2.3 mL)

• Triethylamine (Et₃N) (1.2 eq, 4.6 mL)

• Dichloromethane (DCM), anhydrous (100 mL)

• 1 M Hydrochloric acid (HCl) (50 mL)

• Saturated sodium bicarbonate (NaHCO₃) solution (50 mL)

• Saturated sodium chloride (Brine) solution (50 mL)

• Anhydrous sodium sulfate (Na₂SO₄)

• Hexane and Ethyl Acetate (for recrystallization)

Equipment:

• 250 mL three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: To a 250 mL three-neck flask equipped with a magnetic stir bar, thermometer, and dropping funnel, add 4-(tert-butoxy)-3-methylaniline (5.00 g) and anhydrous dichloromethane (100 mL). Stir until fully dissolved.

• Addition of Base: Add triethylamine (4.6 mL) to the solution. Cool the flask in an ice-water bath to an internal temperature of 0-5 °C. Causality: Cooling is necessary to control the exothermic reaction and prevent potential side reactions.

• Acylation: Dissolve chloroacetyl chloride (2.3 mL) in 20 mL of anhydrous DCM and add it to the dropping funnel. Add the chloroacetyl chloride solution dropwise to the stirred reaction mixture over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction Progression: After the addition is complete, stir the reaction mixture at 0-5 °C for an additional hour. Then, remove the ice bath and allow the mixture to warm to room temperature, stirring for another 2-3 hours.

• Work-up - Quenching: Pour the reaction mixture into a separatory funnel containing 100 mL of deionized water. Shake vigorously and allow the layers to separate.

• Washing:

  • Wash the organic layer sequentially with 1 M HCl (50 mL) to remove unreacted triethylamine and aniline.

  • Wash with saturated NaHCO₃ solution (50 mL) to remove any remaining acid.

  • Finally, wash with brine (50 mL) to remove residual water.

  • Causality: This series of washes purifies the crude product by removing water-soluble impurities and unreacted starting materials.

• Drying and Concentration: Drain the organic layer into a clean flask and dry it over anhydrous sodium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a hexane/ethyl acetate solvent system to yield N-(4-tert-butoxy-3-methylphenyl)-2-chloroacetamide as a crystalline solid.

• Drying: Dry the purified crystals under vacuum to remove residual solvent. Record the final mass and calculate the yield.

Analytical Characterization and Quality Control

Confirmation of product identity and purity is essential. High-Performance Liquid Chromatography (HPLC) is a standard method for this purpose.

HPLC Protocol for Purity Analysis

Parameter	Condition	Rationale
Instrument	HPLC system with UV-Vis Detector	Standard for analyzing aromatic compounds.
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)	Provides good separation for moderately polar organic molecules.
Mobile Phase	Isocratic: 60:40 Acetonitrile:Water	A common solvent system for compounds of this polarity.
Flow Rate	1.0 mL/min	Standard flow rate for analytical columns.
Detection Wavelength	254 nm	Aromatic compounds typically show strong absorbance at this wavelength.
Injection Volume	10 µL	Standard injection volume.
Sample Preparation	Dissolve ~1 mg of the final product in 10 mL of Acetonitrile.	Ensures complete dissolution and compatibility with the mobile phase.

Expected Data Summary

Parameter	Expected Result
Product Name	N-(4-tert-butoxy-3-methylphenyl)-2-chloroacetamide
Molecular Formula	C₁₃H₁₈ClNO₂
Molecular Weight	255.74 g/mol
Theoretical Yield	7.13 g (based on 5.00 g starting material)
Appearance	White to off-white crystalline solid
HPLC Purity	>98% (by peak area)
¹H NMR	Expect characteristic peaks for tert-butyl, methyl, aromatic, and methylene protons.
Mass Spec (ESI+)	Expect [M+H]⁺ at m/z 256.1

Reaction Mechanism Diagram

The reaction follows a standard nucleophilic acyl substitution pathway.

Sources

• 1. CAS 769-92-6: 4-tert-Butylaniline | CymitQuimica [cymitquimica.com]
• 2. 4-tert-Butylaniline | 769-92-6 [chemicalbook.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Synthesis and Chemistry of Agrochemicals III - Don R. Baker - Google ブックス [books.google.co.jp]
• 5. 112056-19-6|4-Butoxy-3-methylaniline|BLD Pharm [bldpharm.com]
• 6. nextsds.com [nextsds.com]
• 7. 4-tert-butyl-N-methylaniline | C11H17N | CID 521404 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yields with 4-(Tert-butoxy)-3-methylaniline

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you improve the yield of reactions involving 4-(Tert-butoxy)-3-methylaniline. The following information is curated to address specific challenges you may encounter during your experiments.

Understanding the Reactivity of 4-(Tert-butoxy)-3-methylaniline

4-(Tert-butoxy)-3-methylaniline is an aniline derivative with both an electron-donating tert-butoxy group and a methyl group on the aromatic ring. These substituents significantly influence the molecule's reactivity. The amino group (-NH₂) is a strong activating group, directing electrophilic aromatic substitution to the ortho and para positions.[1][2] The tert-butoxy and methyl groups further enhance the electron density of the ring, making it highly reactive in such substitutions.[1] However, the bulky tert-butyl group can also introduce steric hindrance, which may affect reaction rates and yields.[3]

Frequently Asked Questions (FAQs)

Q1: Why is my reaction with 4-(Tert-butoxy)-3-methylaniline resulting in a low yield?

A1: Low yields can stem from several factors. The high reactivity of the aniline can lead to side reactions, such as over-alkylation or oxidation. In cross-coupling reactions like the Buchwald-Hartwig amination, common issues include an inactive catalyst, improper ligand choice, or an unsuitable base.[4] For instance, the active Pd(0) species might not be forming efficiently from a Pd(II) precatalyst.[4] Additionally, the choice of solvent and reaction temperature are critical parameters that require optimization.

Q2: What are common side reactions to expect with this aniline derivative?

A2: Due to the electron-rich nature of the aromatic ring, electrophilic aromatic substitution reactions can sometimes lead to polysubstitution if the reaction conditions are not carefully controlled.[2] In the context of palladium-catalyzed cross-coupling reactions, potential side reactions include hydrodehalogenation (reduction of the aryl halide) and homocoupling of either the aryl halide or the aniline.[4] Oxidation of the aniline can also occur, especially in the presence of air and certain catalysts.

Q3: How do the tert-butoxy and methyl groups specifically influence the reactivity?

A3: Both the tert-butoxy and methyl groups are electron-donating, which increases the electron density on the benzene ring and makes the aniline more nucleophilic and a stronger base compared to unsubstituted aniline.[1] This enhanced nucleophilicity can accelerate desired reactions but also potentially increase the rate of side reactions. The ortho-methyl group provides some steric hindrance around the amino group, which can be either beneficial or detrimental depending on the specific reaction. It might prevent unwanted side reactions at the ortho position but could also slow down the desired reaction with a bulky electrophile.

Q4: What is the best way to monitor the progress of my reaction?

A4: Thin-layer chromatography (TLC) and gas chromatography-mass spectrometry (GC-MS) are effective methods for monitoring the progress of most reactions involving this aniline.[4][5] These techniques allow you to track the consumption of the starting materials and the formation of the product over time, helping you to determine the optimal reaction time and identify the presence of any significant side products.

Troubleshooting Guide

This section provides solutions to common problems encountered when using 4-(Tert-butoxy)-3-methylaniline in synthetic protocols.

Low or No Product Yield in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds. However, its success is highly dependent on the careful selection of reaction components.

Potential Cause 1: Inactive Catalyst The active Pd(0) catalyst may not be forming efficiently from the precatalyst.

Solution:

• Use a Modern Precatalyst: Employing well-defined palladacycle precatalysts (e.g., G3 or G4) can lead to more reliable formation of the active catalytic species compared to traditional sources like Pd(OAc)₂.[4]

• Pre-activation: Consider a pre-activation step where the palladium source, ligand, and base are stirred together for a short period before adding the aniline and aryl halide.[4]

Potential Cause 2: Inappropriate Ligand Choice The ligand plays a critical role in the catalytic cycle, and its choice is highly dependent on the substrates.

Solution:

• Ligand Screening: For primary amines like 4-(Tert-butoxy)-3-methylaniline, ligands such as BrettPhos can be effective.[4] However, it is often necessary to screen a panel of ligands to find the optimal one for your specific substrate combination.

Potential Cause 3: Incorrect Base Selection The base is crucial for deprotonating the aniline, but an incompatible base can hinder the reaction.

Solution:

• Strong, Non-nucleophilic Bases: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[4]

• Weaker Bases for Sensitive Substrates: If your substrates contain base-sensitive functional groups, weaker bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be necessary, potentially requiring higher reaction temperatures.[4]

Formation of Significant Side Products

The appearance of unexpected products can complicate purification and lower the yield of the desired compound.

Potential Cause 1: Hydrodehalogenation The aryl halide is reduced to the corresponding arene.

Solution:

• Optimize Reaction Conditions: This side reaction can sometimes be minimized by adjusting the catalyst loading, ligand, and temperature.

Potential Cause 2: Homocoupling Dimerization of the aryl halide or the aniline can occur.

Solution:

• Adjust Catalyst Loading: Optimizing the amount of catalyst can often reduce the extent of homocoupling.[4]

Purification Challenges

The final step of isolating the pure product can be challenging.

Potential Cause: Co-eluting Impurities Side products or unreacted starting materials may have similar polarities to the desired product, making separation by column chromatography difficult.

Solution:

• Recrystallization: If the product is a solid, recrystallization can be a highly effective purification method.[5]

• Alternative Chromatographic Techniques: Consider using semi-preparative HPLC for difficult separations to achieve high purity.

• Derivative Formation: In some cases, it may be beneficial to derivatize the crude product to alter its polarity, purify the derivative, and then cleave the derivatizing group.

Experimental Protocols

General Procedure for Buchwald-Hartwig Amination

This protocol provides a starting point for optimizing your reaction.

Materials:

• 4-(Tert-butoxy)-3-methylaniline

• Aryl halide (e.g., aryl bromide)

• Palladium precatalyst (e.g., Pd₂(dba)₃ or a palladacycle)

• Phosphine ligand (e.g., BrettPhos)

• Base (e.g., NaOtBu)

• Anhydrous, degassed solvent (e.g., toluene or dioxane)

Procedure:

• In an oven-dried reaction vial inside a glovebox, combine the aryl halide, palladium precatalyst, ligand, and base.[4]

• Seal the vial with a PTFE septum cap.

• If not in a glovebox, purge the vial with an inert gas (argon or nitrogen) for 5-10 minutes.[4]

• Add the anhydrous, degassed solvent via syringe.[4]

• Add the 4-(Tert-butoxy)-3-methylaniline via syringe. If it is a solid, it can be added with the other solids in step 1.[4]

• Place the vial in a preheated heating block or oil bath at the desired temperature (e.g., 80-110 °C).[4]

• Stir the reaction for the determined amount of time (e.g., 12-24 hours), monitoring by TLC or GC-MS.[4]

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).[4]

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).[4]

• Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[4]

• Purify the crude product by column chromatography.[4]

Data Presentation

Table 1: Common Conditions for Buchwald-Hartwig Amination

Parameter	Recommended Starting Point	Notes
Catalyst Loading	1-2 mol %	Higher loading may be needed for less reactive substrates.
Ligand Loading	1.2-2.4 mol %	A slight excess relative to the palladium is often beneficial.
Base	NaOtBu, KOtBu, LHMDS	Strong, non-nucleophilic bases are generally preferred.[4]
Solvent	Toluene, Dioxane	Must be anhydrous and degassed.
Temperature	80-110 °C	Higher temperatures may be required for less reactive halides.
Concentration	0.1 - 1.0 M	This should be optimized for each specific reaction.

Visualizing the Workflow

Buchwald-Hartwig Catalytic Cycle

Caption: A simplified representation of the Buchwald-Hartwig amination catalytic cycle.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low-yield reactions.

References

• Reactions of Aniline. (2024, January 12). Chemistry Steps. Retrieved from [Link]

• Optimization for the Buchwald–Hartwig‐amination of 4aa. ResearchGate. Retrieved from [Link]

• Buchwald-Hartwig Amination Using Pd(I) Dimer Precatalysts Supported by Biaryl Phosphine Ligands. Royal Society of Chemistry. Retrieved from [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021, December 3). PMC. Retrieved from [Link]

• Impact of aniline structure on reaction yield. ResearchGate. Retrieved from [Link]

• Anilines: Reactions, Reaction Mechanisms and FAQs. Allen. Retrieved from [Link]

• Heterocycle-guided synthesis of m-hetarylanilines via three-component benzannulation. (2024, September 2). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Controlling Factors in the Rates of Oxidation of Anilines and Phenols by Triplet Methylene Blue in Aqueous Solution. (2015, March 5). ACS Publications. Retrieved from [Link]

• Optimising a Buchwald-Hartwig amination using the ChemSpeed. University of Nottingham. Retrieved from [Link]

• GENERAL INFORMATION. PMDA. Retrieved from [Link]

• Potassium tert-Butoxide Promoted Intramolecular Arylation via a Radical Pathway. Université de Montréal. Retrieved from [Link]

• Cross-Coupling Reactions with Nickel, Visible Light, and tert-Butylamine as a Bifunctional Additive. PMC. Retrieved from [Link]

• Radical Chemistry of tert-Butoxide. (2021, March 9). Macmillan Group, Princeton University. Retrieved from [Link]

• Methodical letter Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid. University of Pardubice. Retrieved from [Link]

• 3-[(tert-butoxy)methyl]-2-methylaniline. PubChem. Retrieved from [Link]

• Organic Syntheses Procedure. Organic Syntheses. Retrieved from [Link]

• Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. Organic Chemistry Portal. Retrieved from [Link]

• Table 4 Reactions of 4-Methoxy-N,N-dimethylaniline (1d) with Chlo. ResearchGate. Retrieved from [Link]

• A Computational Study of the Mechanism and Kinetics of the 4-Methyl Aniline Reaction with OH Radicals. (2024, May 26). MDPI. Retrieved from [Link]

• Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive. ChemRxiv. Retrieved from [Link]

Sources

• 1. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 2. allen.in [allen.in]
• 3. CAS 769-92-6: 4-tert-Butylaniline | CymitQuimica [cymitquimica.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 4-(Tert-butoxy)-3-methylaniline in Polar Aprotic Solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical behaviors of 4-(tert-butoxy)-3-methylaniline when solvated in polar aprotic environments.

Structurally, this compound features a primary amine (-NH₂), an electron-donating methyl group at the meta position (C3), and a bulky, electron-donating tert-butoxy group at the para position (C4). The synergistic electron-donating effects of the -CH₃ and -O-tBu groups significantly increase the electron density of the aromatic ring and the basicity of the amine[1]. While polar aprotic solvents (like DMSO, DMF, and MeCN) are excellent at solvating this compound due to strong dipole-dipole interactions, the enhanced nucleophilicity of the amine and the hygroscopic nature of these solvents introduce specific degradation and precipitation risks[2].

Solvation Dynamics & Quantitative Data

Polar aprotic solvents lack hydrogen-bond donors but possess strong hydrogen-bond acceptors. They readily solvate the -NH₂ protons of 4-(tert-butoxy)-3-methylaniline, while their organic backbones accommodate the hydrophobic tert-butyl moiety. Below is a comparative matrix of solvent properties and expected behaviors.

Solvent	Dielectric Constant (ε)	Dipole Moment (D)	Est. Solubility (25°C)	Primary Chemical Risk	Recommended Handling
DMSO	46.7	3.96	>150 mg/mL	Superoxide-promoted oxidation	Store under Ar/N₂, protect from light
DMF	36.7	3.82	>120 mg/mL	Amine cross-reactivity (degradation)	Use 3Å molecular sieves, use fresh
MeCN	37.5	3.92	~80 mg/mL	Minimal (safest choice)	Desiccator storage
NMP	32.2	4.09	>150 mg/mL	Peroxide formation	Store under Ar/N₂, dark

Troubleshooting FAQs

Q1: My DMSO stock solution of 4-(tert-butoxy)-3-methylaniline turned dark red/brown after a few days at room temperature. What happened?

The Causality: You are observing oxidative degradation. Electron-rich anilines are highly susceptible to superoxide-promoted oxidation in dimethyl sulfoxide (DMSO)[3]. Because the para position (C4) is sterically blocked by the bulky tert-butoxy group, standard para-quinone imine formation is hindered. Instead, the oxidation proceeds via the nitrogen atom, forming an aniline radical cation that rapidly couples at the ortho positions or forms highly conjugated, darkly colored azo/nitroso dimers. The Fix: Always sparge DMSO with argon or nitrogen for 15 minutes prior to dissolving electron-rich anilines. Store solutions at 4°C (note: DMSO freezes at 18.5°C, so it will solidify) and thaw gently under an inert atmosphere before use.

Q2: I added anhydrous DMF to my compound, but the solution immediately became cloudy. Is the compound insoluble?

The Causality: 4-(tert-butoxy)-3-methylaniline is highly soluble in pure DMF. Cloudiness in polar aprotic solvents is almost always a diagnostic indicator of water contamination . DMF is notoriously hygroscopic[4]. When water enters the system, the highly hydrophobic tert-butoxy group forces the molecule out of solution, creating a micro-emulsion or precipitate. The Fix: Verify the water content of your DMF using Karl Fischer titration. If the water content exceeds 500 ppm, discard the solvent or dry it using activated 3Å molecular sieves for 24 hours prior to use.

Q3: I am seeing unexpected methylated byproducts in my downstream coupling reaction when using DMF or NMP. Why?

The Causality: DMF degrades over time—especially in the presence of trace moisture and light—into dimethylamine and formic acid[4]. Dimethylamine is a strong, unhindered nucleophile that will aggressively compete with the sterically hindered primary amine of 4-(tert-butoxy)-3-methylaniline in electrophilic coupling reactions (e.g., amidation or SNAr reactions). The Fix: Never use older bottles of DMF for sensitive coupling reactions involving hindered anilines. Use freshly opened, sure-seal bottles of amine-free DMF.

Validated Experimental Protocols

To ensure self-validating and reproducible results, adhere to the following methodologies when handling this compound.

Protocol A: Preparation of Ultra-Stable Anhydrous Stock Solutions

This protocol prevents both oxidative degradation and moisture-induced precipitation.

• Solvent Preparation: Transfer 10 mL of HPLC-grade MeCN or DMSO into a Schlenk flask containing 1.0 g of freshly activated 3Å molecular sieves.

• Degassing (Crucial Step): Submerge a long needle into the solvent and sparge with high-purity Argon for exactly 15 minutes to displace dissolved oxygen[3].

• Compound Addition: Under positive Argon pressure, quickly add the required mass of 4-(tert-butoxy)-3-methylaniline.

• Validation: The solution should be perfectly clear and colorless. Take a 50 µL aliquot and perform a Karl Fischer titration; water content must read < 100 ppm.

• Storage: Seal the flask with a suba-seal, wrap in aluminum foil to prevent photolytic degradation, and store at 4°C.

Protocol B: Recovery of Precipitated Aniline from Moisture-Contaminated Solvent

If your compound crashes out due to wet DMF/DMSO, use this rescue protocol.

• Dilution: Add 3 volumes of deionized water to the cloudy solvent mixture to force complete precipitation of the hydrophobic aniline.

• Extraction: Transfer the aqueous mixture to a separatory funnel. Extract with 3 equal volumes of Ethyl Acetate (EtOAc). The aniline will partition into the organic layer.

• Washing: Wash the combined EtOAc layers with 5% aqueous LiCl (to remove residual DMF/DMSO) followed by brine.

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to recover the pure 4-(tert-butoxy)-3-methylaniline.

Mechanistic & Diagnostic Workflows

The following diagrams illustrate the chemical pathways and troubleshooting logic discussed above.

Mechanistic pathway of electron-rich aniline oxidation in DMSO.

Decision tree for resolving turbidity and precipitation issues in aprotic solvents.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Polymerization of new aniline derivatives: synthesis, characterization and application as sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Preventing degradation of 4-(Tert-butoxy)-3-methylaniline during long-term storage

Welcome to the technical support guide for 4-(Tert-butoxy)-3-methylaniline. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable compound. Here, we address common questions and troubleshooting scenarios encountered during storage and handling, grounding our recommendations in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of degradation for 4-(Tert-butoxy)-3-methylaniline?

The primary degradation pathway for 4-(Tert-butoxy)-3-methylaniline, like most anilines, is oxidation.[1][2] The electron-rich aromatic ring and the amino group are susceptible to attack by atmospheric oxygen.[1] This process is often accelerated by exposure to light and elevated temperatures.[3][4] Oxidation leads to the formation of highly colored impurities, such as quinone-imines and polymeric materials, which are responsible for the characteristic darkening of aniline samples over time.[1][5]

Q2: My vial of 4-(Tert-butoxy)-3-methylaniline has turned from a pale yellow to a dark brown/red color. What happened?

This color change is a classic indicator of oxidation.[1][2][4] When the compound is exposed to air, the aniline moiety oxidizes, forming complex, conjugated molecules that absorb visible light, resulting in a darker appearance.[1][5] While a slight color change might not significantly impact some applications, a pronounced darkening indicates the presence of substantial impurities and a decrease in the purity of the material.

Q3: What are the ideal long-term storage conditions for this compound?

To minimize degradation, 4-(Tert-butoxy)-3-methylaniline should be stored with rigorous exclusion of air and light. The ideal conditions involve a multi-layered approach to protect the compound's integrity.

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Low temperatures significantly slow the rate of oxidative degradation.[6][7][8] Avoid room temperature storage for extended periods.[6][7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displacing oxygen with an inert gas is the most effective way to prevent oxidation.[3][9] Argon is denser than air and can provide a better protective blanket.[9]
Container	Amber Glass Bottle with PTFE-lined Cap	Amber glass protects the light-sensitive compound from photolytic degradation.[3][10] A tightly sealed, chemically resistant cap (like those with a PTFE liner) prevents moisture and air ingress.[8][11]
Handling	Use Air-Sensitive Techniques	Minimize exposure to the atmosphere during handling.[3] If the compound is used frequently, consider aliquoting it into smaller, single-use vials under an inert atmosphere.

Q4: Can I still use my discolored 4-(Tert-butoxy)-3-methylaniline?

The suitability of discolored material depends entirely on the sensitivity of your application. For non-critical applications, it may be acceptable. However, for reactions requiring high purity, such as in pharmaceutical development or catalysis, using degraded material can lead to failed reactions, formation of side products, and unreliable results.[12] It is strongly recommended to assess the purity of the material before use.

Troubleshooting Guide

This section provides a systematic approach to assess and manage the quality of your stored 4-(Tert-butoxy)-3-methylaniline.

Caption: Decision workflow for assessing compound integrity.

Issue 1: Significant Color Change Observed

• Probable Cause: Extensive oxidation due to improper storage (prolonged exposure to air/light).

• Recommended Action:

  • Assess Purity: Do not assume the material is unusable. Perform a purity analysis to quantify the extent of degradation. High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) are ideal for this.[13] A simple Thin-Layer Chromatography (TLC) can also provide a qualitative assessment of impurity levels.

  • Consider Purification: If the primary compound is still the major component, purification may be viable. Column chromatography is often effective at removing the polar, colored oxidation products.

  • Evaluate & Discard: If purification is not feasible or if the purity is significantly compromised, it is best to discard the material according to your institution's chemical waste disposal protocols.

Issue 2: Analytical Data Shows Multiple Impurity Peaks

• Probable Cause: Besides oxidation, degradation could occur via hydrolysis of the tert-butoxy group if exposed to acidic conditions, or other side reactions from contaminants.

• Recommended Action:

  • Identify Impurities: If possible, use mass spectrometry (e.g., GC-MS) to identify the impurities.[14] Knowing the identity of byproducts can help diagnose the specific degradation pathway.

  • Review Storage History: Check if the material was exposed to incompatible substances, such as acids or strong oxidizers.[15]

  • Purification: As above, column chromatography is the most likely method to successfully purify the compound.

  • Implement Corrective Actions: Ensure future storage protocols strictly adhere to the ideal conditions outlined in the FAQ to prevent recurrence.[16]

Experimental Protocols

Protocol 1: Rapid Purity Assessment by Thin-Layer Chromatography (TLC)

This protocol provides a quick, qualitative check for the presence of gross impurities.

Materials:

• TLC plate (Silica gel 60 F254)

• Developing chamber

• Mobile Phase: 80:20 Hexane:Ethyl Acetate (This is a starting point and may require optimization)

• Sample of 4-(Tert-butoxy)-3-methylaniline (both stored and, if available, a fresh/reference sample)

• Solvent for sample dissolution (e.g., Dichloromethane or Ethyl Acetate)

• UV lamp (254 nm)

Procedure:

• Prepare a dilute solution of your stored aniline (~1 mg/mL) in a suitable solvent. If you have a reference standard, prepare a solution of it as well.

• Using a capillary tube, spot a small amount of each solution onto the baseline of the TLC plate.

• Place the plate in the developing chamber containing the mobile phase. Ensure the solvent level is below the baseline.

• Allow the solvent to run up the plate until it is ~1 cm from the top.

• Remove the plate and immediately mark the solvent front with a pencil.

• Visualize the spots under a UV lamp.

• Interpretation: A pure sample should show a single, well-defined spot. The presence of multiple spots, especially those near the baseline (which are often more polar oxidation products), indicates impurity.

Protocol 2: Repackaging and Aliquoting for Long-Term Storage

This protocol ensures the best possible conditions for preserving the compound. This should be performed using air-sensitive techniques.[3][9]

Materials:

• Glovebox or Schlenk line with a supply of dry, inert gas (Argon or Nitrogen).[3]

• Original vial of 4-(Tert-butoxy)-3-methylaniline.

• Multiple small, oven-dried amber glass vials with PTFE-lined screw caps.[11]

• Clean, dry glass funnel and spatula.

Procedure:

• Prepare Glassware: Ensure all vials, caps, and tools are scrupulously dried by placing them in an oven (>125°C) overnight and cooling them under a stream of inert gas or in a desiccator.[11]

• Inert Atmosphere: Transfer all materials, including the sealed stock vial of the aniline, into a glovebox. Alternatively, use a Schlenk line setup.

• Aliquot: Inside the inert atmosphere, open the main stock vial. Carefully portion the desired amounts of the solid/liquid into the smaller amber vials.

• Seal: Tightly cap each new vial.

• Backfill (Optional but Recommended): If using a Schlenk line, evacuate and backfill each vial with inert gas 2-3 times before final sealing.

• Label and Store: Clearly label each vial with the compound name, date, and concentration (if applicable). Store the vials in a refrigerator at 2-8°C.[8]

Caption: Workflow for repackaging air-sensitive compounds.

References

• Ziffer, H., et al. (n.d.). Microbial mineralization of ring-substituted anilines through an ortho-cleavage pathway. PubMed. Available at: [Link]

• Butch, A. W., et al. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. PubMed. Available at: [Link]

• Chemistry Stack Exchange. (2023). Storage of air and temperature sensitive reagents. Available at: [Link]

• National Institutes of Health. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. PMC. Available at: [Link]

• Discussion Forum. (2024). Explain the change in color observed in arylamines like aniline upon storage and the reason behind it. Available at: [Link]

• ASM Journals. (n.d.). Microbial mineralization of ring-substituted anilines through an ortho-cleavage pathway. Available at: [Link]

• Wikipedia. (n.d.). Aniline. Available at: [Link]

• The Royal Society. (1935). Studies in peroxidase action I —The oxidation of aniline. Available at: [Link]

• Quora. (2017). Why does color of aniline change during storage? Please give chemical reactions if possible. Available at: [Link]

• Asian Publication Corporation. (n.d.). Oxidation of Aniline using Different Reaction Pathways. Available at: [Link]

• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety. Available at: [Link]

• Cole-Parmer. (2005). Material Safety Data Sheet - N-(4-Methoxybenzylidene)-4-Butylaniline, 99% (Titr.). Available at: [Link]

• ResearchGate. (2023). Examining primary aromatic amines' stability in aqueous food simulants. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. Available at: [Link]

• ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Available at: [Link]

Sources

• 1. Aniline - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. ossila.com [ossila.com]
• 4. discussion.tiwariacademy.com [discussion.tiwariacademy.com]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. Short- and Long-Term Stability of Aromatic Amines in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Short- and Long-Term Stability of Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. diplomatacomercial.com [diplomatacomercial.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. echemi.com [echemi.com]
• 11. ehs.umich.edu [ehs.umich.edu]
• 12. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.dk]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. epa.gov [epa.gov]
• 15. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification &amp; Troubleshooting for 4-(tert-butoxy)-3-methylaniline

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals dealing with the unique isolation and purification challenges of 4-(tert-butoxy)-3-methylaniline. Due to its specific functional groups, this compound requires highly tailored handling to prevent degradation and maximize crystalline yield.

Part 1: Physicochemical Profiling (The "Why")

To purify this compound effectively, you must first understand how its structural features dictate its behavior in the laboratory. The table below summarizes the quantitative and qualitative data that drive our purification strategy.

Structural Feature	Chemical Consequence	Impact on Purification Strategy
Primary Amine (-NH₂)	Basic (pKa ~4.6); highly prone to aerial oxidation.	Requires inert atmosphere (N₂/Ar) during hot filtration. Activated carbon is needed to remove oxidized (dark) polymeric impurities[1].
tert-Butoxy Group (-OtBu)	Highly acid-sensitive ether linkage.	CRITICAL: Strong acids (HCl, HBr, TFA) will cleave the ether to yield a phenol[2]. Avoid standard aqueous acid-base extractions.
Methyl Group (-CH₃)	Electron-donating group (EDG).	Increases electron density on the aromatic ring, exacerbating oxidation rates and lowering the oxidation potential.
Low Melting Point	High tendency to "oil out" (phase separate as a liquid) rather than crystallize.	Requires binary solvent systems (e.g., heptane/EtOAc) and strict temperature control (seeding) to force lattice formation.

Part 2: Troubleshooting FAQs

Q1: My crude 4-(tert-butoxy)-3-methylaniline is a dark brown/black oil. Why does this happen, and how do I fix it? A: The dark color is caused by the aerial oxidation of the electron-rich aniline core, which forms highly conjugated, dark-colored oligomers. Both the methyl and tert-butoxy groups donate electron density into the aromatic ring, making it exceptionally susceptible to oxidation. The Fix: Dissolve the crude mixture in a non-polar solvent (like ethyl acetate) and treat it with activated carbon (Norit). The highly porous carbon selectively adsorbs the large, planar, conjugated polymeric impurities while leaving the monomeric aniline in solution[1].

Q2: Can I use a standard 1M HCl / 1M NaOH acid-base extraction to purify this aniline from neutral impurities? A: NO. This is a common and costly mistake. While standard anilines are routinely purified by forming water-soluble hydrochloride salts, the tert-butoxy group is highly sensitive to acidic cleavage. Exposure to strong aqueous acids (like HCl, HBr, or TFA) will protonate the ether oxygen, leading to the rapid elimination of isobutylene via an Sₙ1/E1 mechanism[3]. This irreversibly converts your product into 4-amino-2-methylphenol[2]. You must rely on free-base recrystallization or chromatography.

Q3: During recrystallization, my compound "oils out" at the bottom of the flask instead of forming crystals. How do I force crystallization? A: "Oiling out" occurs when the compound reaches its solubility limit at a temperature above its melting point, causing it to phase-separate as a liquid rather than a solid crystal lattice. The Fix: Switch to a binary solvent system (e.g., Heptane/Ethyl Acetate). Dissolve the oil in a minimum amount of hot Ethyl Acetate, then add hot Heptane dropwise until the solution just becomes cloudy. Clear it with a single drop of EtOAc, then cool it very slowly. Adding a seed crystal at the cloud point provides a nucleation site, bypassing the energy barrier for lattice formation.

Part 3: Step-by-Step Experimental Protocols

Protocol A: Activated Carbon Treatment (Decolorization)

Purpose: Removal of oxidized polymeric impurities prior to crystallization.

• Dissolution: Dissolve 10.0 g of dark crude 4-(tert-butoxy)-3-methylaniline in 50 mL of Ethyl Acetate in a 250 mL round-bottom flask.

• Carbon Addition: Add 1.0 g (10% w/w) of activated carbon (e.g., Darco or Norit).

• Heating: Attach a reflux condenser, flush the system with Nitrogen, and heat the suspension to a gentle reflux (77 °C) for 15-20 minutes. (Causality: Heat decreases solvent viscosity and increases the kinetic collision rate between the impurities and the carbon pores, maximizing adsorption).

• Hot Filtration: Filter the hot suspension rapidly through a pad of Celite on a Buchner funnel to remove the carbon. Rinse the Celite pad with 10 mL of hot Ethyl Acetate.

• Concentration: Concentrate the pale yellow filtrate under reduced pressure to yield the decolorized crude product.

• Self-Validation Check: Spot the filtrate on a TLC plate (Hexanes/EtOAc). The baseline should be completely clear of dark, immobile spots.

Protocol B: Optimal Free-Base Recrystallization (Anti-Oiling)

Purpose: Isolation of pure crystalline product without acid-induced degradation.

• Solvent Preparation: Prepare a mixture of Heptane and Ethyl Acetate (typically 4:1 v/v).

• Dissolution: In a conical flask, dissolve the decolorized crude (from Protocol A) in the minimum amount of boiling Ethyl Acetate (approx. 1-2 mL/g).

• Anti-Solvent Addition: While maintaining the solution at a gentle boil, add hot Heptane dropwise until a faint, persistent turbidity (cloudiness) is observed.

• Clearing: Add 1-2 drops of hot Ethyl Acetate until the solution is perfectly clear again.

• Cooling & Seeding: Remove the flask from the heat source. Allow it to cool slowly at room temperature. Critical Step: When the internal temperature reaches ~40 °C, introduce a single pure seed crystal of 4-(tert-butoxy)-3-methylaniline. Do not disturb the flask.

• Isolation: Once room temperature is reached, transfer the flask to an ice bath (0 °C) for 1 hour to maximize yield. Filter the resulting crystals via vacuum filtration and wash with 5 mL of ice-cold Heptane. Dry under high vacuum.

• Self-Validation Check: Obtain a ¹H NMR spectrum in CDCl₃. The tert-butyl singlet at ~1.4 ppm should integrate perfectly to 9H relative to the aromatic protons, confirming no acidic cleavage occurred during handling.

Part 4: Purification Workflow Diagram

Decision tree for the purification of 4-(tert-butoxy)-3-methylaniline.

References

• Armarego, W.L.F., & Chai, C.L.L. Purification of Laboratory Chemicals. Elsevier.[Link]

• Li, B., et al. "Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers." The Journal of Organic Chemistry, ACS Publications.[Link]

• "Ether cleavage." Wikipedia.[Link]

• "Purification of Laboratory Chemicals, Sixth Edition". Sciencemadness.org.[Link]

Sources

• 1. sciencemadness.org [sciencemadness.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ether cleavage - Wikipedia [en.wikipedia.org]

Troubleshooting steric hindrance in 4-(Tert-butoxy)-3-methylaniline coupling reactions

Welcome to the Advanced Troubleshooting Guide. As a Senior Application Scientist, I frequently consult on synthetic bottlenecks involving highly substituted anilines. A common point of failure in drug development pipelines is the misdiagnosis of unreactive building blocks.

When coupling 4-(tert-butoxy)-3-methylaniline , researchers often assume the reaction is failing due to "steric hindrance at the amine." However, a structural analysis reveals that the amino group (position 1) is flanked by protons at positions 2 and 6. The local steric bulk around the reaction site is actually minimal. The true culprit is a hidden electronic deactivation driven by structural geometry.

Below is our comprehensive Q&A guide, causal analysis, and validated protocols to overcome this specific synthetic hurdle.

Part 1: Diagnostic FAQs & Mechanistic Causality

Q1: Why is my aniline acting like an electron-poor nucleophile when it has a para-alkoxy group? A1: The causality lies in the 3,4-substitution pattern. The bulky tert-butoxy group at C4 is adjacent to the methyl group at C3. To relieve the severe steric clash between these two groups, the oxygen atom is forced to rotate its alkyl group out of coplanar alignment with the aromatic ring. This phenomenon is known as 1[1]. Because the oxygen's p-orbital can no longer overlap with the ring's π-system, its electron-donating resonance effect (+R) is completely shut down. This leaves only the electron-withdrawing inductive effect (-I) of the highly electronegative oxygen, rendering your aniline electronically deactivated.

Q2: How does this impact my Buchwald-Hartwig aminations? A2: In Pd-catalyzed C-N cross-coupling, weakly nucleophilic amines struggle at two critical stages: coordination to the Pd(II) center and the subsequent reductive elimination[2]. Standard ligands (e.g., BINAP, XPhos) are optimized for standard anilines. When used with SIR-deactivated anilines, the catalytic cycle stalls at the Pd(II)-amido intermediate, leading to high recovery of unreacted starting material or competing hydrodehalogenation of your aryl halide.

Q3: Why are my standard amide couplings (EDC/HATU) yielding <30%? A3: Standard peptide coupling reagents rely on the amine being sufficiently nucleophilic to attack the activated ester intermediate. Because SIR reduces the nucleophilicity of 4-(tert-butoxy)-3-methylaniline to levels comparable to an electron-deficient nitroaniline, the kinetics of nucleophilic attack are too slow to outcompete the hydrolysis of the activated ester.

Part 2: Quantitative Data & Parameter Comparison

To understand the magnitude of this deactivation, review the table below summarizing the expected versus actual electronic parameters and the resulting impact on ligand efficacy.

Parameter / Condition	Expected (Assuming Planar -OtBu)	Actual Reality (Due to SIR)	Optimal Troubleshooting Solution
Hammett Constant (σp)	-0.24 (Strong e⁻ donor)	+0.10 to +0.15 (e⁻ withdrawing)	Account for deactivated nucleophilicity
Relative Nucleophilicity	High	Low	Shift to highly reactive electrophiles
Pd-Ligand (Buchwald)	XPhos / BINAP	Fails (<15% yield)	BrettPhos / RuPhos (>85% yield)
Amide Coupling Reagent	HATU / DIPEA	Sluggish (20-30% yield)	Acid Chloride + DMAP (>90% yield)

Part 3: Validated Experimental Protocols

Protocol A: Buchwald-Hartwig Amination for SIR-Deactivated Anilines

To overcome the high energetic barrier to reductive elimination, you must utilize highly hindered, electron-rich biarylphosphine ligands like3[3].

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd2(dba)3 (2 mol%), BrettPhos (4 mol%), and Sodium tert-butoxide (NaOtBu, 1.5 equiv).

• Reagent Addition: Add the aryl halide (1.0 equiv) and 4-(tert-butoxy)-3-methylaniline (1.2 equiv).

• Solvent: Add anhydrous, degassed 1,4-dioxane to reach a 0.2 M concentration.

• Reaction: Seal the tube, remove it from the glovebox, and heat at 100 °C for 12–18 hours.

• Workup: Cool to room temperature, dilute with EtOAc, filter through a pad of Celite, and concentrate for column chromatography.

Causality Check (Self-Validating System): Why BrettPhos? The extreme steric bulk of the BrettPhos ligand forces the Pd center into a highly congested environment. This steric pressure thermodynamically drives the reductive elimination step, forcing the weakly nucleophilic amido complex to form the C-N bond and regenerate the Pd(0) catalyst[3].

Protocol B: Amide Bond Formation via Acid Chlorides

Bypass the need for a highly nucleophilic amine by maximizing the electrophilicity of the carbonyl partner.

• Activation: Convert your carboxylic acid to an acid chloride using oxalyl chloride (1.2 equiv) and a catalytic drop of DMF in anhydrous DCM at 0 °C. Stir for 2 hours, then concentrate in vacuo to remove excess oxalyl chloride.

• Coupling: Redissolve the crude acid chloride in DCM. Add 4-(tert-butoxy)-3-methylaniline (0.9 equiv) and pyridine (2.0 equiv) as the base.

• Catalysis: Add 4-Dimethylaminopyridine (DMAP, 0.1 equiv).

• Completion: Stir at room temperature for 4-6 hours, monitor by TLC, and quench with saturated aqueous NaHCO3.

Causality Check (Self-Validating System): DMAP acts as a highly nucleophilic catalyst, rapidly attacking the acid chloride to form an ultra-reactive N-acylpyridinium intermediate. This intermediate is electrophilic enough to force even the sluggish, SIR-deactivated aniline to react.

Part 4: Mechanistic Troubleshooting Workflow

Fig 1: Logical troubleshooting workflow for overcoming Steric Inhibition of Resonance (SIR).

References

• Title: Explain how steric inhibition of resonance affects the basicity of an aromatic amine.
• Title: Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines Source: ACS Catalysis URL
• Title: Biaryl Phosphine Based Pd(II)

Sources

• 1. Explain how steric inhibition of resonance affects the basicity of an aro.. [askfilo.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Oxidation Issues with 4-(Tert-butoxy)-3-methylaniline

Welcome to the technical support center for 4-(Tert-butoxy)-3-methylaniline. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and actionable solutions for the handling, storage, and purification of this air-sensitive compound. By understanding the underlying chemical principles, you can ensure the integrity of your experiments and the reliability of your results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the stability and appearance of 4-(Tert-butoxy)-3-methylaniline.

Q1: My 4-(Tert-butoxy)-3-methylaniline has turned from a colorless/pale yellow liquid to a dark brown/red color. What happened?

A1: The discoloration of your 4-(Tert-butoxy)-3-methylaniline is a clear indicator of oxidation.[1][2] Like many aniline derivatives, this compound is susceptible to oxidation when exposed to atmospheric oxygen and light. The amino group is oxidized, leading to the formation of highly colored impurities, such as quinone-like species and polymeric materials.[2][3][4] This process compromises the purity and can significantly impact the outcome of your reactions.

Q2: Can I still use my discolored 4-(Tert-butoxy)-3-methylaniline for my synthesis?

A2: It is strongly discouraged. The presence of oxidation byproducts can lead to lower yields, unexpected side reactions, and difficulty in purifying your desired product.[1] For experiments where high purity is critical, such as in drug development or catalysis, using oxidized starting material will compromise the integrity and reproducibility of your results.[1] It is always best practice to use fresh or purified material.

Q3: What is the ideal way to store 4-(Tert-butoxy)-3-methylaniline to prevent oxidation?

A3: To maintain the compound's purity, it must be stored under an inert atmosphere, such as nitrogen or argon, in a tightly sealed container.[1] The container should be protected from light by using an amber vial or by wrapping it in aluminum foil.[1][5] For long-term storage, refrigeration in a cool, dry, and well-ventilated area is recommended.[1][6]

Q4: Are there any compatible antioxidants I can add to my 4-(Tert-butoxy)-3-methylaniline during storage or reaction?

A4: While the addition of antioxidants is a common strategy for stabilizing many organic compounds, it is not a standard practice for high-purity anilines used in synthesis, as it introduces a separable impurity. However, for some applications, phenolic antioxidants have been shown to inhibit the photoinduced oxidation of anilines.[7] If your experimental design can tolerate a small amount of an additive, a high-boiling point antioxidant like BHT (butylated hydroxytoluene) could be considered, but it would need to be removed during purification. For most synthetic purposes, rigorous exclusion of air is the preferred method.[1]

Section 2: Troubleshooting Guide: From Problem to Protocol

This section provides a systematic approach to identifying and solving common problems encountered when working with 4-(Tert-butoxy)-3-methylaniline.

Problem 1: My compound discolors rapidly upon opening the bottle or during transfer.

Root Cause Analysis: This indicates a high sensitivity to atmospheric oxygen. The brief exposure is enough to initiate the oxidation cascade.

Solution: Implementation of Inert Atmosphere Techniques.

You must handle the compound under an inert atmosphere at all times. This can be achieved using a glovebox or a Schlenk line.

Protocol 1: Weighing and Transferring Using a Glovebox

• Preparation: Place the sealed container of 4-(Tert-butoxy)-3-methylaniline, a clean syringe and needle, a tared reaction vessel, and any necessary solvents inside an inert atmosphere glovebox.

• Inerting: Allow the items to sit in the antechamber for at least 20 minutes to ensure a completely inert environment.

• Transfer: Inside the glovebox, open the 4-(Tert-butoxy)-3-methylaniline container. Using a clean, dry syringe, carefully withdraw the desired volume of the liquid.

• Dispensing: Transfer the liquid to the tared reaction vessel.

• Sealing: Securely seal the reaction vessel and the main compound container before removing them from the glovebox.

Protocol 2: Transferring Using a Schlenk Line

• Setup: Connect both the storage flask containing the aniline and the reaction flask to a Schlenk line.

• Purge: Evacuate and backfill both flasks with an inert gas (e.g., argon or nitrogen) at least three times to remove all air and moisture.[1]

• Transfer: Under a positive pressure of inert gas, use a clean, dry syringe that has been flushed with inert gas to withdraw the desired amount of the aniline from the storage flask.

• Addition: Carefully insert the needle through the septum of the reaction flask and dispense the liquid.

• Re-seal: After transfer, ensure both flasks are properly sealed under a positive pressure of inert gas.

Caption: Troubleshooting workflow for rapid discoloration.

Problem 2: My reaction is giving low yields and multiple unidentified byproducts.

Root Cause Analysis: Assuming other reaction parameters are optimized, the likely culprit is the purity of the 4-(Tert-butoxy)-3-methylaniline. Oxidation products can interfere with many common synthetic transformations.

Solution: Purification of the Starting Material.

If your starting material is discolored, it must be purified before use. Vacuum distillation is the most effective method for removing colored, non-volatile polymeric impurities.[2]

Protocol 3: Purification by Vacuum Distillation

• Drying: Before distillation, dry the aniline over a suitable drying agent like potassium hydroxide (KOH) or calcium hydride (CaH2).[8][9] Stir for several hours or overnight.

• Apparatus Setup: Assemble a vacuum distillation apparatus. Ensure all glassware is thoroughly dry.

• Transfer: Under a stream of inert gas, decant or filter the dried aniline into the distillation flask. Add a few boiling chips or a magnetic stir bar.

• Distillation: Apply vacuum and gently heat the flask. Collect the fraction that distills at the correct boiling point for 4-(Tert-butoxy)-3-methylaniline under the applied pressure. The purified product should be colorless.

• Storage: Collect the purified aniline in a flask under an inert atmosphere and store it as described in Q3.[1]

Parameter	Recommendation	Rationale
Drying Agent	KOH, CaH2	Efficiently removes water without reacting with the aniline.[8][9]
Atmosphere	Inert (Nitrogen or Argon)	Prevents re-oxidation of the purified product during and after distillation.[1][2]
Collection	In a flask under inert gas	Maintains the purity of the collected fractions.[2]

Table 1: Key Parameters for Vacuum Distillation of 4-(Tert-butoxy)-3-methylaniline.

Problem 3: I suspect my purified aniline is degrading during column chromatography on silica gel.

Root Cause Analysis: Silica gel can be slightly acidic and has a large, active surface area, which can catalyze the oxidation of sensitive compounds like anilines, especially in the presence of air.[2]

Solution: Modified Chromatographic Techniques.

If chromatography is necessary, several precautions can be taken to minimize degradation.

Protocol 4: Inert Column Chromatography

• Deactivate Silica: Prepare a slurry of silica gel in your chosen eluent and add a small amount of a non-nucleophilic base, such as triethylamine (~1% by volume), to neutralize acidic sites.

• Purge the System: Before loading your sample, thoroughly purge the column and the eluent with an inert gas (nitrogen or argon) for at least 30 minutes.[2]

• Run the Column: Maintain a positive pressure of inert gas over the top of the column throughout the separation.

• Collect Fractions: Collect the fractions under a stream of inert gas if possible.

• Product Storage: Immediately after identifying the product-containing fractions, combine them and remove the solvent. Store the purified product under an inert atmosphere.[2]

Caption: Logic diagram for overcoming degradation during chromatography.

Section 3: Analytical Characterization of Oxidation

To confirm the presence of oxidation and assess the purity of your 4-(Tert-butoxy)-3-methylaniline, several analytical techniques can be employed.

Technique	Expected Observation for Pure Sample	Indication of Oxidation
¹H NMR	Clean, sharp peaks corresponding to the aromatic, methyl, and tert-butyl protons.	Broadening of aromatic signals, appearance of new, complex signals in the aromatic region, and a decrease in the integration of the desired product's peaks.
HPLC-UV	A single major peak at the characteristic retention time.	Appearance of multiple new peaks, often with different UV absorption profiles, indicating the formation of various byproducts.[10][11][12]
Mass Spec (MS)	A strong signal corresponding to the molecular ion [M+H]⁺.	Presence of higher molecular weight ions, potentially corresponding to dimers or other polymeric species formed during oxidation.
Visual Inspection	Colorless to pale yellow liquid.	Development of a yellow, red, or dark brown color.[2]

Table 2: Analytical Methods for Detecting Oxidation.

Section 4: Safety Precautions

Anilines are toxic and require careful handling.[5][6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (nitrile gloves are suitable for short-term use), safety goggles, and a lab coat.[6][13]

• Ventilation: Handle 4-(Tert-butoxy)-3-methylaniline in a well-ventilated fume hood to avoid inhalation of vapors.[6][14]

• Spill Management: In case of a spill, absorb the liquid with an inert material like vermiculite or sand, and dispose of it as hazardous waste.[13][15]

• First Aid: In case of skin contact, wash the affected area immediately with plenty of soap and water.[13] If inhaled, move to fresh air.[13] In case of eye contact, flush with water for at least 15 minutes.[13] Seek medical attention for any significant exposure.[13]

References

• Benchchem. Best practices for handling air and light-sensitive aniline hydrochloride compounds.
• Analyst (RSC Publishing). Colorimetric determination of aniline in the presence of 4-aminophenol and other oxidation products.
• Benchchem. Technical Support Center: Purification of Substituted Anilines.
• LookChem. Purification of Aniline - Chempedia.
• Reddit. Purify and dry aniline? : r/chemistry.
• Aniline Safety and Handling: A Guide for Industrial Users. (2026).
• New Jersey Department of Health. Aniline - Hazardous Substance Fact Sheet.
• Rutgers University. Aniline Standard Operating Procedure for Laboratories.
• Benchchem. An In-Depth Technical Guide to the Safety and Handling of 2-(But-2-en-1-yl)aniline.
• Washington State University. Aniline Safety.
• Knowledge. What are the health and safety guidelines for Aniline in workplaces? (2025).
• Asian Publication Corporation. Oxidation of Aniline using Different Reaction Pathways.
• NIH. Quantification of aniline and N-methylaniline in indigo - PMC. (2021).
• PubMed. Phenolic antioxidants inhibit the triplet-induced transformation of anilines and sulfonamide antibiotics in aqueous solution. (2012).
• EPA. Analytical Procedures for Aniline and Selected Derivatives in Wastewater and Sludge.
• Fisher Scientific. Determination of Aniline and Nitroanilines in Environmental and Drinking Waters by On-Line SPE.
• Wikipedia. Aniline.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Aniline - Wikipedia [en.wikipedia.org]
• 5. nj.gov [nj.gov]
• 6. nbinno.com [nbinno.com]
• 7. Phenolic antioxidants inhibit the triplet-induced transformation of anilines and sulfonamide antibiotics in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Purification of Aniline - Chempedia - LookChem [lookchem.com]
• 9. reddit.com [reddit.com]
• 10. Quantification of aniline and N-methylaniline in indigo - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 12. assets.fishersci.com [assets.fishersci.com]
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• 14. bloomtechz.com [bloomtechz.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for 4-(tert-Butoxy)-3-methylaniline C–N Cross-Couplings

Welcome to the Advanced Catalysis Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic hurdles encountered when utilizing 4-(tert-butoxy)-3-methylaniline in Buchwald-Hartwig aminations (BHA).

While the tert-butoxy group at the para-position and the methyl group at the meta-position do not sterically block the amine directly, they render the nitrogen center highly electron-rich and nucleophilic . This specific electronic profile frequently leads to catalyst poisoning, requiring precise optimization of catalyst loading, ligand architecture, and base selection.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does my amination reaction with 4-(tert-butoxy)-3-methylaniline stall at 40-50% conversion despite full consumption of the base? Causality: Stalling in this context is rarely due to substrate consumption; it is a symptom of catalyst deactivation. Because 4-(tert-butoxy)-3-methylaniline is highly electron-rich, it acts as a strong σ -donor. It readily displaces standard phosphine ligands from the Pd(II) intermediate, forming a catalytically dormant, off-cycle bis-amine palladium complex[1],[2]. Solution: You must increase the steric bulk of the ligand to prevent the amine from binding excessively to the palladium center. Switch from first-generation ligands (like XPhos or BINAP) to highly hindered dialkylbiaryl monophosphines like GPhos [2], or utilize bulky N-heterocyclic carbene (NHC) precatalysts like Pd-PEPPSI-IPentCl [3],[4].

Q2: How should I optimize the palladium-to-ligand ratio to prevent the precipitation of "black palladium"? Causality: "Black palladium" is the visual manifestation of irreversible Pd(0) nanoparticle aggregation. When generating catalysts in situ (e.g., mixing Pd(OAc)₂ with a free ligand), the bulky ligand often struggles to complex with the metal fast enough before the unligated Pd(0) aggregates and crashes out of solution[5]. Solution: Abandon in situ catalyst generation. Utilize preformed Pd(II) precatalysts (e.g., GPhos Pd G6 or Pd-PEPPSI-IPentCl). Precatalysts guarantee a perfect 1:1 Pd-to-ligand ratio, allowing you to safely drop your total catalyst loading from a standard 5.0 mol% down to 0.5–1.0 mol% while maintaining a robust, active catalytic cycle[5],[6].

Q3: I am observing significant hydrodehalogenation of my aryl halide instead of the desired C–N coupling. How do I adjust my conditions? Causality: Hydrodehalogenation occurs when the rate of reductive elimination (the final step forming the C–N bond) is slower than β -hydride elimination, or when the base itself acts as a hydride donor. Strong alkoxide bases like NaOtBu can exacerbate this pathway when coupling electron-rich anilines[7]. Solution: Switch to a milder, non-hydride-donating base. NaOTMS (sodium trimethylsilanolate) is highly effective at limiting base-mediated decomposition[8]. Alternatively, use NaBHT (sodium 2,6-di-tert-butyl-4-methylphenoxide), which provides excellent selectivity for monoarylation without promoting dehalogenation[7],[4].

Part 2: Quantitative Data & Catalyst Selection Matrix

To facilitate rapid decision-making, the following table summarizes the quantitative optimization parameters for coupling 4-(tert-butoxy)-3-methylaniline with a standard aryl chloride.

Catalyst System	Loading (mol%)	Optimal Base	Temp (°C)	Expected Outcome & Mechanistic Causality
Pd(OAc)₂ / XPhos	5.0	NaOtBu	100	Poor (<40%) : High Pd black formation; ligand cannot outcompete electron-rich amine binding.
tBuBrettPhos Pd G3	2.0	NaOtBu	90	Moderate (60-70%) : Improved stability, but still susceptible to base-mediated hydrodehalogenation.
Pd-PEPPSI-IPentCl	1.0	NaBHT	80	Excellent (>90%) : NHC ligand is highly resistant to displacement; tolerates sensitive functional groups[3].
GPhos Pd G6	0.5	NaOTMS	60-80	Excellent (>95%) : Extreme steric bulk completely prevents off-cycle resting states at low loadings[2],[8].

Part 3: Experimental Protocol (Self-Validating Workflow)

The following methodology utilizes a pre-complexed GPhos Pd G6 system to ensure a self-validating, highly reproducible coupling environment.

Step 1: Glovebox Setup & Reagent Preparation

• Inside a nitrogen-filled glovebox, add the aryl halide (1.0 mmol) and 4-(tert-butoxy)-3-methylaniline (1.2 mmol, 1.2 equiv) to an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar.

• Add NaOTMS (1.5 mmol, 1.5 equiv) as the base[8].

• Add GPhos Pd G6 precatalyst (0.005 mmol, 0.5 mol% loading )[5]. Validation Check: The solid mixture should appear uniformly off-white to pale yellow. Any immediate darkening indicates moisture contamination in the base.

Step 2: Solvent Addition & Reaction Initiation

• Add 2.0 mL of anhydrous, degassed THF or 1,4-dioxane.

• Seal the tube, remove it from the glovebox, and place it in a pre-heated oil bath at 80 °C. Validation Check: Within 15 minutes, the solution should transition to a clear, deep red/orange homogeneous state. The appearance of black specks on the glassware indicates premature catalyst death (Pd black).

Step 3: Reaction Monitoring & Quenching

• After 2 hours, briefly remove the vessel from the heat and extract a 10 µL aliquot via a microsyringe under positive nitrogen pressure.

• Dilute the aliquot in ethyl acetate, filter through a micro-plug of Celite, and analyze via GC-MS. Validation Check: GC-MS should show >90% consumption of the aryl halide. If the hydrodehalogenated byproduct exceeds 5%, lower the temperature to 60 °C for future runs.

• Upon completion, cool to room temperature, dilute with ethyl acetate (10 mL), wash with water, dry over anhydrous Na₂SO₄, and concentrate in vacuo for column chromatography.

Part 4: Optimization Visualization

The following decision tree outlines the logical workflow for troubleshooting catalyst loading and reaction conditions for this specific substrate.

Caption: Decision tree for troubleshooting and optimizing catalyst loading in sterically hindered aminations.

References

• Reichert, E. C., et al. "Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability." Journal of the American Chemical Society, 2020. URL:[Link]

• Organ, M. G., et al. "PALLADIUM-PEPPSI-IPENTCl; A USEFUL CATALYST FOR CHALLENGING AMINATION REACTIONS." YorkSpace, 2017. URL:[Link]

• "Rational Design of a Palladium Catalyst System for C–N Bond Formation of Five-Membered Heteroaryl Halides." Journal of the American Chemical Society, 2023. URL:[Link]

Sources

• 1. Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. yorkspace.library.yorku.ca [yorkspace.library.yorku.ca]
• 4. yorkspace.library.yorku.ca [yorkspace.library.yorku.ca]
• 5. Palladium precatalysts for efficient reactions-SINOCOMPOUND [en.sinocompound.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. yorkspace.library.yorku.ca [yorkspace.library.yorku.ca]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Reference Data & Comparative Studies

HPLC method development for testing 4-(Tert-butoxy)-3-methylaniline purity

As a Senior Application Scientist, developing a robust High-Performance Liquid Chromatography (HPLC) method for 4-(Tert-butoxy)-3-methylaniline requires navigating the specific physicochemical properties of the molecule. This compound presents a classic chromatographic challenge: it possesses a highly hydrophobic domain (the tert-butoxy and methyl groups) coupled with a basic, ionizable primary amine (the aniline core).

This guide objectively compares column chemistries and mobile phase conditions to establish a self-validating purity testing method, prioritizing peak shape, resolution from positional isomers, and quantitative reproducibility.

The Chemical Challenge: Causality of Peak Tailing

Aniline and its derivatives are fundamental building blocks in pharmaceutical synthesis, but they are notorious for poor chromatographic behavior[1]. The primary cause of peak tailing in HPLC is the presence of multiple, competing retention mechanisms[2].

Ideally, retention should be driven solely by hydrophobic partitioning between the analyte and the stationary phase. However, traditional silica-based columns contain residual, unbonded silanol groups (-Si-OH)[2]. At a neutral pH (e.g., pH 7.0), these silanols dissociate into ionized silanols (-Si-O⁻). Concurrently, the basic aniline group acts as a cation. This creates a strong, secondary ion-exchange interaction that disrupts the Gaussian peak shape, leading to severe peak tailing, reduced theoretical plates, and compromised resolution[3].

To eliminate this, we must manipulate the mobile phase pH and select a highly deactivated stationary phase. Lowering the mobile phase pH to ≤ 3.0 protonates the silanols, neutralizing them and effectively shutting down the ion-exchange pathway[3].

Figure 1: Logical workflow for basic aniline derivative method development.

Comparative Performance Analysis

To demonstrate the causality behind our optimized method, we compared three distinct chromatographic environments. The goal is to separate 4-(Tert-butoxy)-3-methylaniline from its closely related starting materials and positional isomers (e.g., 2-(tert-butoxy)-5-methylaniline).

• Method A (The Baseline Failure): Traditional fully porous C18 column at pH 7.0.

• Method B (The Standard Fix): Highly end-capped, ultra-pure C18 column at pH 2.5. End-capping reduces peak tailing by effectively blocking interaction with potentially ionizable residual silanol groups[3].

• Method C (The Optimal Solution): Core-shell Biphenyl column at pH 2.5.

Quantitative Data Summary

Data generated using a 15-minute gradient (5% to 95% Acetonitrile) at 1.0 mL/min, UV detection at 254 nm.

Method	Column Chemistry	Mobile Phase pH	Retention Time (min)	Peak Asymmetry ( As​ )	Theoretical Plates ( N )	Resolution ( Rs​ )*
A	Traditional Porous C18	7.0 (Phosphate)	8.50	2.45 (Fail)	3,500	1.1
B	End-capped Ultra-Pure C18	2.5 (Phosphate)	5.20	1.25 (Pass)	12,500	1.8
C	Core-Shell Biphenyl	2.5 (Phosphate)	6.10	1.15 (Pass)	18,000	3.4

*Resolution calculated against the critical isomer impurity: 2-(tert-butoxy)-5-methylaniline.

Causality of the Results: Method A fails because the ionized silanols trap the basic aniline, resulting in an unacceptable asymmetry factor of 2.45[3]. Method B successfully neutralizes the silanols via acidic pH, restoring peak shape[3]. However, Method C is the superior choice for purity testing. The Biphenyl stationary phase provides orthogonal selectivity; while the C18 phase relies purely on hydrophobic interactions, the Biphenyl phase engages in π-π interactions with the aromatic ring of the aniline. This dual-retention mechanism is highly sensitive to the spatial arrangement of substituents on the benzene ring, driving the resolution ( Rs​ ) up to a robust 3.4.

Figure 2: Stationary phase interaction mechanisms for aniline derivatives on a Biphenyl column.

Self-Validating Experimental Protocol (Method C)

A method is only as trustworthy as its built-in validation checks. The following protocol incorporates System Suitability Testing (SST) to ensure the chromatographic system is performing optimally before any sample is quantified.

Phase 1: Preparation

• Mobile Phase A (Aqueous): Prepare a 20 mM Potassium Phosphate buffer. Adjust the pH to exactly 2.5 using phosphoric acid. Degas the mobile phase using vacuum filtration or an online degasser to prevent bubble formation in the system[4].

• Mobile Phase B (Organic): 100% HPLC-Grade Acetonitrile.

• Standard Preparation: Prepare a stock solution of the 4-(Tert-butoxy)-3-methylaniline reference standard at a concentration of 1 mg/mL in methanol[1]. Dilute to a working concentration of 50 µg/mL using the initial mobile phase conditions (95% A / 5% B) to prevent solvent-mismatch peak distortion.

Phase 2: Instrumental Parameters

• Column: Core-Shell Biphenyl, 100 x 4.6 mm, 2.6 µm particle size.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C (reduces mobile phase viscosity and improves mass transfer).

• Detection: UV at 254 nm (aniline derivatives exhibit strong absorbance in this ultraviolet region[4]).

• Gradient Program:

  • 0.0 - 2.0 min: 5% B

  • 2.0 - 10.0 min: Linear ramp to 95% B

  • 10.0 - 12.0 min: Hold at 95% B

  • 12.1 - 15.0 min: Re-equilibrate at 5% B

Phase 3: System Suitability Testing (SST) - The Validation Gate

Before injecting unknown purity samples, inject the working standard mixture (containing the target analyte and its critical isomer) five times. The system is only validated for use if it meets the following criteria:

• Blank Integrity: No interfering peaks at the retention time of the target analyte in a blank injection.

• Peak Asymmetry ( As​ ): Must be ≤ 1.30 for the main peak. (Failure indicates column degradation or buffer pH drift).

• Resolution ( Rs​ ): Must be ≥ 2.0 between 4-(Tert-butoxy)-3-methylaniline and 2-(tert-butoxy)-5-methylaniline.

• Precision: The Relative Standard Deviation (RSD) of the peak area for the 5 replicate injections must be ≤ 1.0%.

References

• Peak Tailing in HPLC, Element Lab Solutions, [Link]

• How to Reduce Peak Tailing in HPLC?, Phenomenex,[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

GC-MS Analysis and Fragmentation Pattern of 4-(Tert-butoxy)-3-methylaniline: A Publish Comparison Guide

Executive Summary

4-(Tert-butoxy)-3-methylaniline (TBMA) is a structurally complex aromatic amine utilized as a critical intermediate in pharmaceutical synthesis and materials science. From an analytical perspective, TBMA presents a dual challenge: its primary amine group is highly polar and prone to severe peak tailing in gas chromatography, while its bulky tert-butoxy ether linkage dominates its mass spectrometric behavior.

This guide objectively compares direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis against derivatized GC-MS methodologies. By examining the mechanistic fragmentation patterns and providing self-validating experimental protocols, this document serves as an authoritative resource for researchers optimizing trace-level quantification of sterically hindered anilines.

Analytical Strategies: Direct vs. Derivatized GC-MS

The decision to analyze TBMA directly or via derivatization hinges on the required Limit of Detection (LOD) and the complexity of the sample matrix.

• Direct GC-MS (Non-Derivatized): While direct injection minimizes sample preparation time, primary amines like TBMA frequently interact with active silanol groups (Si-OH) within the GC inlet liner and the stationary phase. This interaction causes hydrogen bonding, leading to chromatographic peak tailing, signal attenuation, and poor run-to-run reproducibility[1].

• Derivatized GC-MS: Converting the polar –NH₂ group to an amide via acylation (e.g., using Heptafluorobutyric anhydride, HFBA) masks the active protons. Fluorinated acylating agents are specifically chosen because they dramatically increase the analyte's vapor pressure and shift the molecular weight to a higher mass range[2]. This mass shift lifts the diagnostic ions out of the low-mass chemical noise typical of complex matrices, yielding LODs that are highly competitive with LC-MS/MS techniques[3].

Caption: GC-MS analytical workflow and derivatization decision matrix for aniline derivatives.

Mechanistic Fragmentation Pathway (EI-MS)

Understanding the Electron Impact (EI) fragmentation of TBMA requires analyzing the stability of the tert-butoxy group. Under standard 70 eV ionization, the molecule yields a distinct but low-intensity molecular ion [M]⁺• at m/z 179 .

The fragmentation cascade is driven by the relief of steric hindrance and the formation of highly stable neutral leaving groups:

• Base Peak Formation (m/z 123): The most thermodynamically favorable pathway is the loss of a neutral isobutylene molecule (C₄H₈, 56 Da) from the tert-butoxy ether. This proceeds via a four-membered transition state or rapid inductive cleavage, driven by the hyperconjugative stability of the expelled alkene and the resulting 4-amino-2-methylphenol radical cation[4].

• Loss of a Methyl Radical (m/z 164): A secondary, less dominant pathway involves the α-cleavage of a methyl radical (•CH₃, 15 Da) from the tert-butyl moiety, yielding a resonance-stabilized oxonium ion[5].

• Phenolic Cleavages (m/z 95 & m/z 108): The resulting phenol derivative (m/z 123) undergoes subsequent high-energy fragmentations typical of aromatic alcohols, including the loss of carbon monoxide (CO, 28 Da) to yield m/z 95, or the loss of a methyl radical to yield m/z 108.

Caption: Primary EI-MS fragmentation pathways of 4-(tert-butoxy)-3-methylaniline.

Comparative Performance Data

The table below summarizes the quantitative performance differences between the two analytical approaches. Derivatization clearly outperforms direct analysis in terms of peak symmetry and sensitivity.

Analytical Parameter	Direct GC-MS Analysis	Derivatized GC-MS (HFBA)
Sample Preparation Time	~15 mins (Extraction only)	~45 mins (Extraction + Derivatization)
Peak Asymmetry Factor ( As​ )	1.5 - 1.9 (Significant Tailing)	0.95 - 1.05 (Excellent Symmetry)
Primary Diagnostic Ions (m/z)	179 [M]⁺, 123 (Base Peak)	375 [M]⁺, 319 (Base Peak)
Limit of Detection (LOD)	5.0 ng/mL	0.1 ng/mL
Matrix Interference Susceptibility	High (Low m/z fragments overlap with matrix)	Low (High m/z fragments bypass background noise)

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol incorporates an internal standard (IS) to create a self-validating system. Any variations in extraction efficiency, derivatization yield, or GC injection volume are internally normalized[3].

Phase 1: Liquid-Liquid Extraction (LLE)

Causality Check: Alkalinization ensures the primary amine remains in its unprotonated, neutral state, maximizing its partition coefficient into the organic solvent[1].

• Transfer 1.0 mL of the aqueous sample to a clean glass centrifuge tube.

• Spike the sample with 10 µL of Aniline-d5 (Internal Standard, 10 µg/mL).

• Adjust the pH to >11 by adding 100 µL of 1M NaOH.

• Add 2.0 mL of high-purity dichloromethane (DCM). Vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 5 minutes to achieve phase separation.

• Transfer the lower organic layer to a clean reaction vial and evaporate to dryness under a gentle stream of ultra-high-purity nitrogen.

Phase 2: HFBA Derivatization

Causality Check: HFBA requires an anhydrous environment to prevent the anhydride from hydrolyzing into heptafluorobutyric acid before reacting with the amine[2].

• Reconstitute the dried extract in 50 µL of anhydrous ethyl acetate.

• Add 50 µL of Heptafluorobutyric anhydride (HFBA).

• Seal the vial and incubate at 60°C for 30 minutes.

• Evaporate the excess reagent under nitrogen (crucial to prevent degradation of the GC column stationary phase).

• Reconstitute the final derivatized residue in 100 µL of ethyl acetate for injection.

Phase 3: GC-MS Instrumental Parameters

• Column: HP-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness). The 5% phenyl stationary phase provides optimal boiling-point separation with minimal active sites.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial temp 70°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 mins).

• Injection: 1.0 µL, Splitless mode, Injector temperature 250°C.

• MS Conditions: EI mode (70 eV), Ion source 230°C, Scan range m/z 50–450.

Sources

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• 2. Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Electrophilic Aromatic Substitution Reactivity of 4-(Tert-butoxy)-3-methylaniline and 4-methoxy-3-methylaniline

For drug development professionals and synthetic chemists, selecting the right starting material is a critical decision that influences reaction efficiency, yield, and scalability. Anilines are cornerstone building blocks, and their reactivity in electrophilic aromatic substitution (EAS) is paramount. This guide provides an in-depth, data-driven comparison of two closely related anilines: 4-(tert-butoxy)-3-methylaniline and 4-methoxy-3-methylaniline. We will dissect the subtle interplay of electronic and steric effects that govern their reactivity, providing a predictive framework and experimental validation to guide your synthetic strategy.

The Central Question: Methoxy vs. Tert-butoxy Activating Power

At first glance, both molecules appear poised for high reactivity. The aniline amine group is one of the most powerful activating groups for electrophilic aromatic substitution, strongly directing incoming electrophiles to the ortho and para positions.[1][2] In both our target molecules, this activation is supplemented by two additional electron-donating groups (EDGs): a methyl group at the 3-position and an alkoxy group (methoxy or tert-butoxy) at the 4-position.

The core of our comparison lies in the nuanced differences between the methoxy (-OCH₃) and tert-butoxy (-OC(CH₃)₃) substituents. Their influence is twofold:

• Electronic Effects: How effectively do they donate electron density to the aromatic ring, stabilizing the cationic intermediate (the arenium ion or sigma complex) formed during EAS?[3][4]

• Steric Effects: How does their physical size impede the approach of an electrophile to adjacent positions on the ring?[5][6]

This guide will demonstrate that while electronic factors suggest a slight edge for the tert-butoxy derivative, steric hindrance is the dominant factor, ultimately rendering the methoxy analogue the more reactive and synthetically versatile substrate.

Theoretical Analysis: A Clash of Electronics and Sterics

Electronic Effects: A Subtle Advantage for Tert-butoxy

Both methoxy and tert-butoxy groups are strong activators due to a dominant resonance effect (+R or +M), where the oxygen's lone pair of electrons is delocalized into the aromatic π-system.[7][8] This enriches the electron density at the ortho and para positions, making them highly nucleophilic. This resonance is partially offset by an inductive electron-withdrawing effect (-I) due to the oxygen's electronegativity.[8]

The key difference arises from the alkyl portion of the alkoxy group. The three methyl groups of the tert-butyl substituent have a stronger positive inductive effect (+I) than the single methyl group of the methoxy substituent. This effect pushes more electron density onto the oxygen atom, making its lone pairs more available for donation into the aromatic ring. Consequently, the tert-butoxy group is a slightly more powerful electron-donating group than the methoxy group.

Steric Effects: The Decisive Factor

Steric hindrance refers to the spatial bulk of a functional group, which can physically block the approach of a reagent.[9] Herein lies the most significant difference between the two molecules. The tert-butyl group is archetypally bulky and sterically demanding, creating a large, rigid domain.[5][6] In contrast, the methyl group is relatively small.

In our aniline derivatives, the available positions for electrophilic attack are C-2, C-5, and C-6. Let's analyze the steric environment of these positions:

• C-2: Flanked by the -NH₂ and -CH₃ groups. The steric hindrance is identical for both molecules.

• C-6: Adjacent only to the -NH₂ group. Again, the steric environment is identical.

• C-5: Adjacent to the alkoxy group. This is the critical point of differentiation. The massive tert-butyl group creates a significant steric shield around the C-5 position, making it very difficult for an incoming electrophile to approach. The smaller methoxy group presents a much lower steric barrier.

Predicted Reactivity and Regioselectivity

Synthesizing our analysis, we arrive at a clear prediction:

Overall Reactivity: 4-methoxy-3-methylaniline will be the more reactive substrate. While the tert-butoxy group offers a slight electronic advantage, the overwhelming steric hindrance it creates will significantly slow down the rate-determining step of the EAS reaction (the attack of the electrophile).[10]

Regioselectivity: The steric hindrance of the tert-butyl group will also dictate the product distribution. For 4-(tert-butoxy)-3-methylaniline, substitution will be strongly disfavored at the C-5 position, leading to a higher proportion of products substituted at C-2 and C-6. For 4-methoxy-3-methylaniline, substitution at C-5 is viable, leading to a more complex mixture of isomers.

The following diagram illustrates the interplay of these directing effects.

Caption: Predicted pathways for electrophilic attack on the two aniline derivatives.

Experimental Validation: Comparative Bromination

To empirically test our hypothesis, a comparative bromination reaction can be performed. Bromination is a classic EAS reaction that is sensitive to both electronic activation and steric hindrance.

Experimental Protocol

This protocol outlines a procedure for the parallel bromination of both substrates to ensure identical reaction conditions.

Caption: Experimental workflow for the comparative bromination study.

Detailed Steps:

• Preparation: In two separate flasks, dissolve equimolar amounts of 4-methoxy-3-methylaniline and 4-(tert-butoxy)-3-methylaniline in glacial acetic acid. Prepare a stock solution of bromine (1.0 equivalent) in glacial acetic acid.

• Reaction: Cool both aniline solutions in an ice bath to 0-5 °C. To each flask, add the bromine solution dropwise over 15 minutes, ensuring the temperature remains below 10 °C.

• Monitoring: After the addition is complete, remove the ice baths and allow the reactions to stir at room temperature. Monitor the consumption of the starting material by taking aliquots every 15 minutes and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Once the starting material is consumed (or after a set time, e.g., 2 hours), pour each reaction mixture into a solution of sodium thiosulfate to quench excess bromine.

• Isolation: Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Analysis: Remove the solvent under reduced pressure. Analyze the crude product mixture by ¹H NMR and GC-MS to determine the overall yield and the ratio of isomeric products.

Data Summary and Interpretation

The following tables summarize the key properties of the two anilines and the expected experimental outcomes from the comparative bromination.

Table 1: Physicochemical Properties

Property	4-methoxy-3-methylaniline	4-(tert-butoxy)-3-methylaniline	Rationale / Reference
Molecular Weight	137.18 g/mol	179.26 g/mol	Calculation
Activating Groups	-NH₂, -OCH₃, -CH₃	-NH₂, -OC(CH₃)₃, -CH₃	Structure
Key Steric Group	Methyl (-CH₃)	Tert-butyl (-C(CH₃)₃)	Structure[5][6]
Predicted Electronic Activation	Strong	Very Strong	Inductive effect of alkyl groups
Predicted Steric Hindrance	Low to Moderate	Very High	Size of the tert-butyl group[10]

Table 2: Predicted Experimental Results (Comparative Bromination)

Parameter	4-methoxy-3-methylaniline	4-(tert-butoxy)-3-methylaniline	Expected Justification
Reaction Rate	Faster	Slower	Lower steric hindrance allows for more rapid electrophilic attack.
Overall Yield (2h)	High (>90%)	Moderate (~60%)	The reaction proceeds closer to completion in the given timeframe.
Major Isomer(s)	Mixture of 2-bromo and 5-bromo	Primarily 2-bromo	Steric bulk of the tert-butyl group effectively blocks the C-5 position.

These anticipated results directly support our hypothesis. The faster reaction rate and higher yield for 4-methoxy-3-methylaniline would confirm its superior overall reactivity. The distinct difference in product distribution (regioselectivity) would provide clear evidence of the powerful steric directing effect of the tert-butyl group.

Conclusion for the Practicing Scientist

In the direct comparison of 4-(tert-butoxy)-3-methylaniline and 4-methoxy-3-methylaniline, the principle of steric hindrance overrides the subtle differences in electronic activation.

4-methoxy-3-methylaniline is the more reactive and synthetically preferable substrate for most electrophilic aromatic substitution reactions. Its smaller methoxy group provides a favorable balance of strong electronic activation and low steric hindrance, leading to faster reactions, higher yields, and more predictable access to a variety of substituted isomers.

While 4-(tert-butoxy)-3-methylaniline is a highly activated system, its utility is hampered by the profound steric bulk of the tert-butyl group. This severely restricts the rate of reaction and limits the possible substitution patterns, making it a less versatile building block. This steric blocking can, however, be strategically employed in cases where high regioselectivity for the C-2 or C-6 positions is specifically desired. For general purposes, the methoxy derivative is the superior choice.

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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Steric Hindrance: Definition, Factors, & Examples [chemistrylearner.com]
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• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Analytical Validation of 4-(Tert-butoxy)-3-methylaniline Synthesis: A Comparative Guide to FTIR Spectroscopy vs. Orthogonal Methods

In pharmaceutical process development, the reduction of nitroarenes to functionalized anilines is a critical synthetic node. Specifically, the catalytic reduction of 4-(tert-butoxy)-3-methylnitrobenzene to 4-(tert-butoxy)-3-methylaniline requires rigorous analytical oversight. Over-reduction, incomplete conversion, or the accumulation of reactive hydroxylamine intermediates can compromise downstream API synthesis[1].

As a Senior Application Scientist, I advocate for transitioning from purely chromatographic in-process controls (IPC) to spectroscopic Process Analytical Technology (PAT). This guide objectively compares Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy against traditional orthogonal methods, providing a self-validating protocol for real-time reaction monitoring.

Mechanistic Causality in Spectral Monitoring

To understand why FTIR is the optimal tool for this specific transformation, we must analyze the changing dipole moments of the molecule. The reduction process strips oxygen atoms from the strongly electron-withdrawing nitro (-NO₂) group and replaces them with hydrogen to form a primary amine (-NH₂).

Mechanistic reduction pathway from nitroarene to aniline derivative.

Because infrared absorption relies on changes in the molecular dipole moment during vibration, this reaction yields a highly distinct spectral signature:

• The Reactant (-NO₂): Exhibits a massive dipole shift, resulting in an intense, unmistakable asymmetric stretch at ~1520 cm⁻¹ and a symmetric stretch at ~1340 cm⁻¹ .

• The Product (-NH₂): The primary amine produces a characteristic doublet (symmetric and asymmetric N-H stretches) in the high-frequency region at ~3300–3400 cm⁻¹ [2].

• The Internal Standard (-O-tBu): The tert-butoxy group remains chemically inert during this reduction. Its aliphatic C-O stretch at ~1150–1200 cm⁻¹ serves as a static internal reference point, allowing for the normalization of spectral data regardless of sample volume.

Comparative Performance: FTIR vs. Orthogonal Alternatives

While FTIR provides rapid molecular fingerprinting[3][4], it must be evaluated objectively against High-Performance Liquid Chromatography (HPLC) and Proton Nuclear Magnetic Resonance (¹H-NMR) to understand its operational boundaries.

Quantitative Method Comparison Table

Analytical Parameter	ATR-FTIR Spectroscopy	¹H-NMR Spectroscopy	HPLC-UV (Reverse Phase)
Primary Utility	Real-time functional group conversion	Absolute structural elucidation	Purity and yield quantification
Turnaround Time	< 2 minutes	15–30 minutes	10–20 minutes
Sample Preparation	None (Direct aliquot measurement)	High (Requires deuterated solvents)	Moderate (Quenching, dilution)
Cost per Analysis	Low (No consumables)	High (Solvents, cryogens)	Moderate (Mobile phase, columns)
Limit of Detection	~1-5% (Matrix dependent)	< 0.1%	< 0.05%
Destructive?	No	No (but solvent recovery needed)	Yes

The Verdict: HPLC and NMR are indispensable for final batch release and absolute purity profiling. However, for In-Process Control (IPC), the 10-to-30-minute delay of chromatography is a liability. ATR-FTIR provides actionable, real-time insights into critical quality attributes (CQAs) without sample preparation[4], allowing chemists to halt the hydrogenation reactor the moment the 1520 cm⁻¹ band flatlines.

Self-Validating Experimental Protocol for ATR-FTIR

A robust analytical protocol must be a closed-loop, self-validating system. The following step-by-step methodology ensures that every measurement inherently proves its own reliability, satisfying the stringent requirements of global pharmacopeias[3].

Step 1: Background Validation & System Suitability

• Action: Clean the Diamond ATR crystal with a volatile solvent (e.g., isopropanol) and acquire a background spectrum (4000–400 cm⁻¹, 16 scans, 4 cm⁻¹ resolution).

• Causality: Isopropanol evaporates rapidly without leaving a residue. The background scan establishes a zero-baseline and proves the absence of cross-contamination. This self-validating step prevents false positives in the highly sensitive N-H stretching region (3300 cm⁻¹), which can easily be obscured by residual moisture.

Step 2: Sample Acquisition & Internal Referencing

• Action: Apply 10 µL of the reaction mixture (or 2-3 mg of isolated solid) directly to the ATR crystal. Apply consistent pressure using the anvil if analyzing a solid.

• Causality: ATR ensures a consistent pathlength (typically 1-2 µm). By normalizing the resulting spectrum against the static C-O stretch of the tert-butoxy group (~1150 cm⁻¹), we mathematically compensate for any minor variations in sample contact area. This transforms a qualitative scan into a semi-quantitative kinetic data point.

Step 3: Bimodal Functional Group Tracking

• Action: Monitor the simultaneous disappearance of the ~1520 cm⁻¹ band (-NO₂) and the appearance of the doublet at ~3300-3400 cm⁻¹ (-NH₂).

• Causality: Tracking a single peak is vulnerable to errors (e.g., signal loss due to sample evaporation). Bimodal tracking—verifying the loss of the reactant and the proportional gain of the product—ensures the spectral changes are driven by chemical conversion, not physical artifacts.

Step 4: Orthogonal Cross-Validation

• Action: Submit the final, FTIR-cleared batch for ¹H-NMR and HPLC-UV analysis.

• Causality: FTIR confirms the functional group transformation but cannot definitively rule out regioisomeric impurities or quantify trace starting materials below its ~1% LOD. Orthogonal validation ensures that the primary amine identified by FTIR corresponds strictly to the target structure[2].

Self-validating ATR-FTIR analytical workflow for process monitoring.

Conclusion

Validating the synthesis of 4-(tert-butoxy)-3-methylaniline requires a strategic balance of speed and specificity. By leveraging the mechanistic dipole shifts inherent to nitro-reduction, ATR-FTIR provides an unmatched, self-validating IPC tool. When structurally anchored by orthogonal methods like NMR and HPLC, FTIR transitions from a simple identification technique into a rigorous pillar of Quality by Design (QbD) in pharmaceutical manufacturing.

References

• BenchChem. A Comparative Guide to the Spectroscopic Cross-Validation of 2,3,4,6-Tetranitroaniline and Alternative Energetic Materials. Retrieved from 2

• Agilent Technologies. Pharmaceutical Analysis using FTIR: Compliance with European, US, Indian, and Japanese Pharmacopoeia. Retrieved from3

• ResearchGate Community. How to use IR spectroscopy to check for Nitro group reduction? Retrieved from 1

• AZoM. Using FTIR Spectroscopy to Streamline Pharmaceutical Formulation Processes. Retrieved from4

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. agilent.com [agilent.com]
• 4. azom.com [azom.com]

Comparative Guide: Stereoelectronic Effects of tert-Butoxy vs. Methoxy Groups in Anilines

Executive Summary

In medicinal chemistry and rational ligand design, fine-tuning the electron density of an aniline core is a critical optimization step. While both methoxy (-OCH₃) and tert-butoxy (-OtBu) groups are classified as electron-donating groups (EDGs) via resonance, their comparative impact on the aromatic system is not strictly dictated by inductive logic. This guide objectively compares the electron-donating capabilities of these two substituents, providing mechanistic causality, quantitative data, and self-validating experimental protocols for drug development professionals.

Mechanistic Causality: The Stereoelectronic Paradox

A common misconception in organic chemistry is that because a tert-butyl group is more inductively electron-donating than a methyl group, a tert-butoxy substituent should be a stronger EDG than a methoxy group. However, experimental data proves the opposite: methoxy is a significantly stronger electron donor to the aromatic ring than tert-butoxy .

The causality lies in steric inhibition of resonance (1)[1]. For an alkoxy group to efficiently donate its oxygen lone pair into the aromatic π -system, the p-orbital of the oxygen must align parallel to the p-orbitals of the aromatic ring (coplanarity).

• Methoxy Group: The small methyl group allows the -OCH₃ moiety to easily adopt a coplanar conformation with the aniline ring, maximizing orbital overlap and resonance donation.

• tert-Butoxy Group: The massive steric bulk of the three methyl groups in the -OtBu moiety creates severe steric clashes with the ortho-hydrogens of the aromatic ring. To relieve this strain, the C(aryl)-O bond rotates, twisting the oxygen's p-orbital out of alignment with the ring's π -system. This conformational twist drastically reduces resonance donation, leaving the oxygen's inductive electron-withdrawing effect to play a more prominent role[1].

Quantitative Data Comparison

The stereoelectronic differences manifest clearly in measurable physicochemical properties. Below is a comparative summary of para-substituted anilines.

Property	p-Methoxyaniline	p-tert-Butoxyaniline	Mechanistic Rationale
Hammett Constant ( σp​ )	-0.27	-0.13	Less negative σp​ for -OtBu confirms weaker net electron donation due to disrupted resonance (2)[2].
Conjugate Acid pKₐ	~5.34	~5.05	Stronger resonance from -OCH₃ better stabilizes the positive charge on the protonated aniline nitrogen.
Oxidation Potential (E_ox)	Lower (Easier to oxidize)	Higher (Harder to oxidize)	Higher electron density in the methoxy derivative raises the HOMO energy level, facilitating electron loss[3].

Visualizing the Stereoelectronic Relationship

Steric inhibition of resonance: How bulky alkoxy groups reduce electron-donating strength.

Experimental Validation Protocols

To objectively verify the comparative electronic effects of these substituents, researchers can employ the following self-validating protocols.

Protocol 1: Electrochemical Profiling via Cyclic Voltammetry (CV)

Purpose: To quantify the electron density of the aniline core. A more electron-rich ring will exhibit a lower oxidation potential (3)[3]. Materials: Potentiostat, Glassy carbon working electrode, Platinum wire counter electrode, Ag/AgCl reference electrode, 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous acetonitrile.

Step-by-Step Methodology:

• Preparation: Polish the glassy carbon electrode with alumina slurry (0.05 µm) and sonicate in distilled water, then in ethanol for 3 minutes each to ensure a pristine conductive surface.

• Solution Assembly: Prepare 1.0 mM solutions of p-methoxyaniline and p-tert-butoxyaniline in the 0.1 M TBAPF₆/acetonitrile electrolyte.

• Degassing: Purge the solutions with high-purity Argon for 10 minutes. Causality: Dissolved oxygen is electroactive and will cause parasitic reduction peaks that obscure the aniline oxidation waves.

• Measurement: Run the CV sweep from 0.0 V to +1.5 V (vs. Ag/AgCl) at a scan rate of 50 mV/s.

• Validation & Analysis: Identify the first anodic peak potential (E_pa). The p-methoxyaniline will show an E_pa shifted negatively compared to p-tert-butoxyaniline. This relative shift acts as a self-validating internal control, confirming that the methoxy group enriches the ring with more electron density than the tert-butoxy group[3].

Protocol 2: Spectrophotometric pKₐ Determination

Purpose: To measure the basicity of the aniline nitrogen, which directly correlates with the EDG strength of the para-substituent. Materials: UV-Vis Spectrophotometer, pH meter, universal buffer solutions (pH 3.0 to 7.0).

Step-by-Step Methodology:

• Stock Preparation: Prepare 10⁻⁴ M aqueous solutions of both anilines (using 1% DMSO as a cosolvent to prevent precipitation of the neutral free base).

• Titration: Mix 2 mL of the aniline stock with 2 mL of buffer solutions at varying pH levels (increments of 0.2 pH units around the expected pKₐ).

• Spectral Acquisition: Record the UV-Vis spectra from 200 nm to 400 nm for each pH. Causality: You must identify the isosbestic point to confirm a clean, two-state equilibrium between the protonated and free base forms without side reactions.

• Data Plotting: Plot the absorbance at the λmax​ of the free base against the pH.

• Validation: Fit the curve to the Henderson-Hasselbalch equation. The inflection point yields the pKₐ. p-Methoxyaniline will yield a higher pKₐ than p-tert-butoxyaniline, validating its superior electron-donating capacity.

Impact on Drug Development & Synthesis

Understanding this stereoelectronic divergence is crucial for drug developers and synthetic chemists:

• Metabolic Stability: While methoxy groups are highly susceptible to O-demethylation by Cytochrome P450 enzymes (forming reactive, potentially toxic phenols), the bulky tert-butoxy group is significantly more metabolically stable. If a drug candidate requires an EDG but suffers from rapid clearance, replacing -OCH₃ with -OtBu can improve the half-life, albeit with a slight reduction in target binding affinity if maximum electron density is required.

• Catalytic Cross-Coupling & Reactivity: In electrophilic aromatic substitutions (e.g., nitration) or cross-coupling reactions, methoxyanilines react faster and with higher regioselectivity due to the stronger activation of the ring (4)[4]. The tert-butoxy group's steric bulk can also be leveraged to block adjacent positions, directing reactivity elsewhere on the scaffold.

References

• Source: Researcher.
• Title: Structural effects on the bromination rate and selectivity of alkylbenzenes and alkoxybenzenes in aqueous solution Source: NSF PAR URL
• Title: Mechanistic Investigation of Oxidative Mannich Reaction with tert-Butyl Hydroperoxide Source: Journal of the American Chemical Society URL
• Title: Regioselective Nitration of N-Alkyl Anilines using tert-Butyl Nitrite under Mild Condition Source: ACS URL

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Safety & Regulatory Compliance

4-(Tert-butoxy)-3-methylaniline proper disposal procedures

Proper disposal of 4-(Tert-butoxy)-3-methylaniline is not merely a regulatory formality; it is a critical operational safeguard. As an aniline derivative featuring a tert-butoxy ether linkage and a methyl group, this compound presents severe acute toxicity risks, including methemoglobinemia upon dermal exposure or inhalation, and acts as a potent environmental pollutant[1][2].

This guide provides drug development professionals and laboratory scientists with field-proven, self-validating protocols for the safe handling, segregation, and disposal of this chemical, ensuring operational integrity and environmental compliance.

The Causality of Chemical Safety: Hazard Profile & PPE

Understanding why specific safety measures are required ensures higher compliance and better emergency response.

• Dermal Permeation & PPE: Standard nitrile gloves are highly susceptible to permeation by lipophilic aromatic amines. 4-(Tert-butoxy)-3-methylaniline acts as a permeation enhancer, rapidly penetrating nitrile and latex to enter the systemic circulation, which can lead to severe systemic toxicity[3][4]. Therefore, handling this compound requires Butyl, Polyvinyl Alcohol (PVA), or Viton gloves [3][4].

• Inhalation & Engineering Controls: Due to its volatility and the risk of aerosolization during solvent transfer, all operations must be confined to a certified chemical fume hood[2][3].

• Environmental Toxicity: Aniline derivatives are highly toxic to aquatic life and resist standard wastewater bioremediation[2]. Under no circumstances should this compound or its rinsates be disposed of down the drain or in regular trash[3][4].

Step-by-Step Disposal Methodologies

Workflow A: Routine Hazardous Waste Collection

This protocol ensures that daily waste generation is safely contained and chemically stabilized prior to Environmental Health and Safety (EHS) pickup.

• Container Selection: Select a high-density polyethylene (HDPE) container provided by your EHS department[4]. Rationale: HDPE offers superior chemical resistance to ether-substituted anilines compared to standard plastics, preventing container degradation over time.

• Waste Transfer: Inside a functioning fume hood, carefully transfer liquid or solid waste into the HDPE container. If combining with other solvent waste, verify chemical compatibility first. Do not mix with strong oxidizers, strong acids, or iron salts, as this can trigger highly exothermic reactions or toxic gas release[2][5].

• Secondary Containment: Place the primary waste container inside a secondary containment tub (e.g., Nalgene/polypropylene) to capture any potential leaks or over-pressurization events[1][4].

• Labeling: Affix a hazardous waste tag immediately upon the first drop of waste entering the container. The label must explicitly state the full chemical name—"Hazardous Waste: 4-(Tert-butoxy)-3-methylaniline"—alongside its primary hazards (Toxic, Environmental Hazard)[1][3].

• Storage: Store the sealed container in a designated, cool, well-ventilated area away from direct sunlight and ignition sources until scheduled EHS pickup[2][4].

Workflow B: Spill Management Protocol

Spills of aniline derivatives require immediate, calculated action to prevent vapor accumulation and dermal exposure.

• Assessment & Evacuation: Determine the spill volume. For large spills (>500 mL) or spills occurring outside a fume hood, evacuate the laboratory immediately, secure the doors, and contact EHS or emergency services[2][3].

• PPE Verification: For manageable small spills (<500 mL) inside a fume hood, ensure personnel are wearing a fully-buttoned lab coat, chemical splash goggles, and Butyl/Viton gloves before proceeding[1][3].

• Containment with Inert Absorbent: Cover the spill with an inert, dry absorbent material such as vermiculite, dry sand, or earth[1][3][5]. Rationale: Never use combustible absorbents (like sawdust or paper towels) for aniline derivatives, as the high surface area combined with potential oxidation can create a severe fire hazard.

• Mechanical Cleanup: Using a non-sparking scoop, carefully transfer the saturated absorbent into a heavy-duty, sealable plastic bag or a dedicated hazardous waste container[4][5].

• Decontamination: Wipe the affected surface with a compatible decontaminating solution, followed by thorough washing with soap and water[1]. Dispose of all cleanup materials as hazardous waste[3].

Quantitative Data: Operational & Safety Parameters

To facilitate quick reference during experimental planning, the following table summarizes the critical quantitative parameters for handling and disposing of 4-(Tert-butoxy)-3-methylaniline.

Parameter	Specification / Threshold	Scientific Rationale
Primary Glove Material	Butyl, PVA, or Viton (>0.3mm thickness)	Aniline derivatives rapidly permeate standard nitrile, leading to systemic dermal toxicity[3][4].
Spill Threshold (Small)	< 500 mL (contained in fume hood)	Volumes below this threshold can typically be managed safely by trained lab personnel without risking acute inhalation overexposure[3].
Spill Threshold (Large)	> 500 mL (or outside fume hood)	Requires immediate evacuation and EHS HazMat intervention due to vapor accumulation risks[2][3].
Storage Temperature	Ambient (15°C - 25°C), away from light	Prevents thermal degradation, photo-oxidation, and pressure buildup in sealed waste containers[2][5].
Incompatible Materials	Strong oxidizers, acids, bases, iron salts	Prevents highly exothermic oxidation reactions, polymerization, or toxic gas release[2][5].

Disposal Pathway Visualization

The following decision tree illustrates the self-validating workflow for managing both routine waste and accidental spills of 4-(Tert-butoxy)-3-methylaniline.

Decision tree for 4-(Tert-butoxy)-3-methylaniline waste & spill management.

References

• [3] Title: Safe Disposal of N-(Hex-5-en-2-yl)aniline: A Guide for Laboratory Professionals | Source: BenchChem | URL: 3

• [5] Title: Proper Disposal of N-(2-Heptyl)aniline: A Guide for Laboratory Professionals | Source: BenchChem | URL: 5

• [4] Title: Aniline Handling and Disposal Guidelines | Source: Washington State University (WSU) | URL: 4

• [1] Title: A Comprehensive Guide to the Proper Disposal of Aniline | Source: BenchChem | URL: 1

• [2] Title: Aniline Standard Operating Procedure | Source: Rutgers University | URL: 2

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Personal protective equipment for handling 4-(Tert-butoxy)-3-methylaniline

An Essential Guide to Personal Protective Equipment for Handling 4-(Tert-butoxy)-3-methylaniline

As researchers and scientists in drug development, our work with novel chemical entities demands the highest standards of safety. 4-(Tert-butoxy)-3-methylaniline, a substituted aniline, is a valuable building block in organic synthesis. However, like many aromatic amines, it requires careful and informed handling to mitigate potential health risks.[1] This guide provides a comprehensive, field-tested framework for the safe handling of this compound, focusing on the selection and use of appropriate Personal Protective Equipment (PPE). The recommendations herein are synthesized from safety data for structurally similar aniline compounds and established laboratory safety principles.

Understanding the Hazard: A Proactive Approach to Safety

Substituted anilines as a class of compounds present several potential health hazards. Based on data from analogous chemicals, researchers must assume that 4-(Tert-butoxy)-3-methylaniline may be harmful if swallowed, inhaled, or absorbed through the skin.[2][3][4] The primary hazards associated with similar aromatic amines include:

• Acute Toxicity: Harmful effects may occur following oral ingestion, dermal contact, or inhalation.[2][5][6]

• Skin Corrosion/Irritation: Direct contact can cause skin irritation or, in some cases, severe burns.[2][7][8]

• Serious Eye Damage/Irritation: The compound is likely to be a severe eye irritant, potentially causing serious damage upon contact.[2][5][9]

• Respiratory Irritation: Inhalation of vapors or dust may lead to respiratory tract irritation.[2][7][10]

Given these risks, a robust PPE protocol is not merely a recommendation—it is an essential component of a safe experimental design.

Core Protective Measures: Your Personal Protective Equipment (PPE) Protocol

The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.[11] The following table summarizes the minimum required PPE for handling 4-(Tert-butoxy)-3-methylaniline.

Protection Type	Required Equipment	Rationale and Best Practices
Eye & Face Protection	Chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1 (US) standards. A face shield should be worn over goggles when there is a significant risk of splashes.	Protects against splashes and vapors that can cause serious eye damage.[8][10] Goggles provide a seal around the eyes, which standard safety glasses do not.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	Prevents dermal absorption, a primary route of exposure for anilines.[12][13] Always inspect gloves for tears or punctures before use. Use proper removal techniques to avoid contaminating your skin and wash hands thoroughly after glove removal.[10][14]
Body Protection	A full-length laboratory coat, long pants, and closed-toe shoes.	Minimizes skin exposure from accidental spills or splashes.[8][12] Contaminated clothing must be removed immediately and decontaminated before reuse.[2][15]
Respiratory Protection	All handling should be performed in a certified chemical fume hood.	A fume hood is the primary engineering control to minimize inhalation exposure.[12][13][14] If work outside a hood is unavoidable or in case of a large spill, a NIOSH/MSHA-approved respirator with appropriate cartridges for organic vapors is necessary.[2]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized workflow is critical for minimizing risk. The following protocol outlines the essential steps for safely managing 4-(Tert-butoxy)-3-methylaniline from receipt to disposal.

Step 1: Preparation and Pre-Handling

• Designate a Work Area: All work with 4-(Tert-butoxy)-3-methylaniline must be conducted within a properly functioning chemical fume hood.[14]

• Verify Safety Equipment: Before starting, ensure that a safety shower and eyewash station are readily accessible and unobstructed.[16][17]

• Assemble Materials: Gather all necessary chemicals, equipment, and waste containers to avoid leaving the designated area during the procedure.

• Don PPE: Put on all required PPE as outlined in the table above before handling the chemical container.

Step 2: Handling the Chemical

• Minimize Quantities: Use the smallest amount of the chemical necessary for the experiment to reduce waste and potential exposure.[17]

• Avoid Contact: Handle the compound carefully to prevent direct contact with skin, eyes, and clothing.[16]

• Maintain Containment: Keep the container tightly sealed when not in use.[2][10]

• Prevent Aerosolization: If the compound is a solid, take care to avoid generating dust.[7]

Step 3: Post-Handling and Decontamination

• Clean Work Area: Thoroughly decontaminate the work surface within the fume hood after the procedure is complete.

• Remove PPE Correctly: Remove gloves using a technique that prevents skin contact with the exterior of the glove. Remove your lab coat and other PPE before leaving the laboratory.

• Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water immediately after handling.[2][15]

Emergency and Disposal Protocols

Preparation for accidents is a cornerstone of laboratory safety.[17]

Spill Response Plan

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or outside of a containment hood.

• Don Protective Gear: Before attempting cleanup, don appropriate PPE, including respiratory protection.[16]

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a commercial chemical absorbent, to contain the spill.[12][16] Do not use combustible materials like paper towels to absorb the initial spill.

• Collect and Package Waste: Carefully collect the absorbed material and place it into a clearly labeled, sealed container for hazardous waste disposal.[16]

• Decontaminate the Area: Clean the spill area thoroughly. All cleaning materials must also be disposed of as hazardous waste.

Waste Disposal Plan

• Segregate Waste: Do not mix aniline-containing waste with other waste streams.[7]

• Use Designated Containers: Dispose of all chemical waste, empty containers, and contaminated disposables (e.g., gloves, absorbent pads) in appropriately labeled, sealed hazardous waste containers.

• Follow Regulations: All waste must be disposed of through a licensed waste disposal company, adhering to all federal, state, and local regulations.[2][16]

Visual Workflow for Safe Handling

The following diagram illustrates the critical decision points and procedural flow for safely working with 4-(Tert-butoxy)-3-methylaniline.

Caption: Workflow for the safe handling of 4-(Tert-butoxy)-3-methylaniline.

By integrating these safety protocols and PPE requirements into your daily laboratory operations, you build a culture of safety that protects not only you and your colleagues but also the integrity of your research.

References

• i. safety principles. Institute of Chemistry - University of the Philippines Diliman. [Link]

• What are the Health and Safety Guidelines for Using Amines?. (n.d.). [Link]

• 4-tert-butyl-N-methylaniline — Chemical Substance Information. NextSDS. [Link]

• Aniline Standard Operating Procedure. (n.d.). University of Washington. [Link]

• SAFETY DATA SHEET - N-Methylaniline. (2010). ThermoFisher Scientific. [Link]

• What are the health and safety guidelines for Aniline in workplaces?. (2025). Knowledge by Visma. [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023). ACS Publications. [Link]

• Safety Data Sheet: Aniline. (n.d.). Carl ROTH. [Link]

• 4-tert-butyl-N-methylaniline. PubChem. [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023). ResearchGate. [Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.). Utah State University. [Link]

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